1-Propyl-1H-pyrazol-4-ol

• CAS: 78242-21-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 1-Propyl-1H-pyrazol-4-ol for Drug Discovery Applications

Introduction

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically successful drugs.[1] Its unique electronic properties and ability to participate in hydrogen bonding allow for versatile interactions with biological targets. The strategic functionalization of the pyrazole ring is a key aspect of drug design, enabling the fine-tuning of a compound's pharmacokinetic and pharmacodynamic profile. Specifically, N-alkylation and C4-hydroxylation are critical modifications. The introduction of an N-propyl group can enhance lipophilicity and modulate metabolic stability, while a C4-hydroxyl group can introduce a key hydrogen bond donor/acceptor site, improving solubility and target engagement.

This guide provides a comprehensive, technically detailed protocol for the synthesis of 1-Propyl-1H-pyrazol-4-ol, a valuable building block for drug development professionals. The presented methodology is grounded in established chemical principles and draws from robust, peer-reviewed synthetic transformations. We will delve into the causality behind experimental choices, ensuring a protocol that is not only reproducible but also understood in its chemical context.

Strategic Overview: A Multi-Step Approach to 1-Propyl-1H-pyrazol-4-ol

A direct, single-step synthesis of 1-Propyl-1H-pyrazol-4-ol is not readily achievable with high selectivity and yield. Therefore, a robust, multi-step synthetic strategy is employed. The chosen pathway leverages a versatile 4-iodo-1H-pyrazole intermediate. This strategy offers excellent control over regioselectivity and is amenable to scale-up. The overall workflow is depicted below.

Caption: Overall synthetic workflow for 1-Propyl-1H-pyrazol-4-ol.

Detailed Experimental Protocols

Step 1: Synthesis of 4-Iodo-1H-pyrazole

Rationale: The synthesis begins with the regioselective iodination of the pyrazole ring at the C4 position. The C4 position is susceptible to electrophilic substitution. N-Iodosuccinimide (NIS) is an effective and easy-to-handle iodinating agent for this transformation.[2] 1,2-Dichloroethane (DCE) is chosen as the solvent due to its inertness and ability to solubilize the starting materials.

Procedure:

• To a solution of 1H-pyrazole (1.0 eq) in 1,2-dichloroethane (DCE), add N-Iodosuccinimide (NIS) (1.1 eq) portion-wise at room temperature.

• Stir the reaction mixture at 50°C for 5 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and add a 10% aqueous solution of Na2S2O3 to quench any remaining NIS.

• Dilute the mixture with water and stir for 1 hour.

• Filter the resulting precipitate, wash with water, and dry under vacuum to afford 4-Iodo-1H-pyrazole as a solid. The product is typically of high purity (>95%) and can be used in the next step without further purification.[2]

Step 2: Synthesis of 1-Propyl-4-iodo-1H-pyrazole

Rationale: N-alkylation of the pyrazole ring is achieved using an alkyl halide in the presence of a base.[3][4] Potassium carbonate (K2CO3) is a suitable base for this reaction, as it is strong enough to deprotonate the pyrazole nitrogen without causing significant side reactions. Dimethylformamide (DMF) is an excellent polar aprotic solvent for SN2 reactions, promoting the alkylation. This step introduces the desired propyl group onto one of the pyrazole nitrogens. Due to the symmetry of the 4-iodo-1H-pyrazole, only one product is formed.

Procedure:

• To a solution of 4-Iodo-1H-pyrazole (1.0 eq) in dry DMF, add potassium carbonate (K2CO3) (1.5 eq).

• Add 1-bromopropane (1.2 eq) dropwise to the suspension at room temperature.

• Heat the reaction mixture to 60°C and stir for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, cool the mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield 1-Propyl-4-iodo-1H-pyrazole.[5][6]

Step 3: Synthesis of 1-Propyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Rationale: The conversion of the aryl iodide to a hydroxyl group is efficiently achieved via a two-step borylation-oxidation sequence. The Miyaura borylation is a reliable palladium-catalyzed cross-coupling reaction to install a boronic ester.[7] Pd(dppf)Cl2 is a common and effective catalyst for this transformation, and potassium acetate (KOAc) serves as the base.

Procedure:

• In a reaction vessel, combine 1-Propyl-4-iodo-1H-pyrazole (1.0 eq), bis(pinacolato)diboron (B2pin2) (1.1 eq), and potassium acetate (KOAc) (3.0 eq).

• Add a degassed solvent (e.g., dioxane or toluene).

• Add Pd(dppf)Cl2 (0.03 eq) to the mixture.

• Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at 80-90°C for 8-12 hours.

• Monitor the reaction by TLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature and filter it through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• The crude product can be purified by column chromatography, though it is often used directly in the next step.

Step 4: Synthesis of 1-Propyl-1H-pyrazol-4-ol

Rationale: The final step is the oxidation of the boronic ester to the desired hydroxyl group. This is a standard transformation, typically achieved with hydrogen peroxide in the presence of a base like sodium hydroxide.[7] The reaction is generally clean and high-yielding.

Procedure:

• Dissolve the crude 1-Propyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole from the previous step in a mixture of tetrahydrofuran (THF) and water.

• Cool the solution to 0°C in an ice bath.

• Slowly add an aqueous solution of sodium hydroxide (NaOH) (e.g., 2M, 3.0 eq).

• Add 30% hydrogen peroxide (H2O2) (3.0 eq) dropwise, maintaining the temperature below 10°C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Acidify the mixture with dilute HCl to a pH of ~5-6.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or a mixture of dichloromethane/isopropanol).

• Combine the organic layers, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the final product by silica gel column chromatography to obtain 1-Propyl-1H-pyrazol-4-ol.

Quantitative Data Summary

Step	Starting Material	Key Reagents	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
1	1H-Pyrazole	N-Iodosuccinimide (NIS)	DCE	50	5	>90
2	4-Iodo-1H-pyrazole	1-Bromopropane, K2CO3	DMF	60	4-6	75-85
3	1-Propyl-4-iodo-1H-pyrazole	B2pin2, Pd(dppf)Cl2, KOAc	Dioxane	80-90	8-12	70-80
4	1-Propyl-4-(pinacolboryl)-1H-pyrazole	H2O2, NaOH	THF/Water	0 to RT	1-2	80-90

Purification and Characterization

The final compound, 1-Propyl-1H-pyrazol-4-ol, is typically purified by silica gel column chromatography using a gradient of ethyl acetate in hexanes. The purity can be assessed by HPLC and NMR spectroscopy.

Expected Spectroscopic Data:

• ¹H NMR (400 MHz, CDCl₃) δ (ppm): The spectrum is expected to show signals for the propyl group (a triplet around 0.9 ppm for CH₃, a sextet around 1.8 ppm for CH₂CH₃, and a triplet around 4.0 ppm for NCH₂). The two pyrazole protons (H3 and H5) would appear as singlets in the aromatic region (around 7.0-7.5 ppm). The hydroxyl proton will likely be a broad singlet.

• ¹³C NMR (101 MHz, CDCl₃) δ (ppm): Expected signals would include those for the propyl group carbons (around 11, 23, and 50 ppm) and the pyrazole ring carbons. The carbon bearing the hydroxyl group (C4) would be significantly shifted downfield.

• IR (KBr, cm⁻¹): A broad absorption band in the region of 3200-3400 cm⁻¹ would be indicative of the O-H stretching of the hydroxyl group.

• Mass Spectrometry (ESI+): The mass spectrum should show a peak corresponding to the [M+H]⁺ ion.

Mechanism Visualization

The N-alkylation of 4-iodopyrazole proceeds via a classic SN2 mechanism. The base deprotonates the pyrazole nitrogen, creating a nucleophilic pyrazolate anion that then attacks the electrophilic carbon of 1-bromopropane.

Caption: Mechanism of N-propylation of 4-iodopyrazole.

Conclusion

The synthesis of 1-Propyl-1H-pyrazol-4-ol presented herein is a robust and logical pathway that provides access to this valuable building block for drug discovery. By understanding the rationale behind each step—from the initial iodination to the final oxidation—researchers can confidently execute this protocol and adapt it as needed for the synthesis of related analogues. This guide serves as a testament to the power of well-established synthetic methodologies in advancing modern medicinal chemistry.

References

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• Wang, Z., & Chen, G. (2013). Synthesis method of 1H-pyrazolo (4, 3-b) pyridine-3-carboxylic acid ethyl ester and 6-bromine-substituted compound thereof.
• Krchnak, V., & Stathakis, C. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry, 86(15), 10449–10458. DOI: 10.1021/acs.joc.1c01070

• ResearchGate. (2025). Experimental and Theoretical Analysis of 4-(4-(4,5-Dihydro-5-(4-isopropylphenyl)-1H-pyrazol-3-yl)phenyl)morpholine Molecule: Spectroscopy, NLO, Docking and Reactivity Studies. Retrieved from [Link]

• ResearchGate. (2003). Polysubstituted pyrazoles, part 5. Synthesis of new 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid hydrazide analogs and some derived ring systems. A novel class of potential antitumor and anti-HCV agents. Retrieved from [Link]

• Reed, S. M., Moore, C. E., Rheingold, A. L., & Pap, J. S. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Molecules, 28(14), 5433. DOI: 10.3390/molecules28145433

• Oriental Journal of Chemistry. (2024). Green one-pot protocol for the synthesis of novel Pyrazole Derivatives by DES catalyst: In vitro biological application and comprehensive computational studies. Retrieved from [Link]

• DePorre, Y., & Posakony, J. (2017). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Molecules, 22(10), 1648. DOI: 10.3390/molecules22101648

• Rasayan Journal of Chemistry. (2011). SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. Retrieved from [Link]

• Niu, H.-Y., & Gao, W.-C. (2020). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Molecules, 25(21), 5129. DOI: 10.3390/molecules25215129

• PubChem. (n.d.). 1-Methyl-1H-pyrazole-4-boronic acid. Retrieved from [Link]

• Wang, M., Wu, D., Wang, X., Chen, J., & Ji, S. (2024). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Molecules, 29(8), 1759. DOI: 10.3390/molecules29081759
• Krchnak, V., & Stathakis, C. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry, 86(15), 10449–10458. DOI: 10.1021/acs.joc.1c01070
• Cederbaum, A. I., & Cohen, G. (1983). Production of 4-hydroxypyrazole from the interaction of the alcohol dehydrogenase inhibitor pyrazole with hydroxyl radical. Biochemical and Biophysical Research Communications, 115(3), 801–807. DOI: 10.1016/0006-291x(83)91011-2

• ResearchGate. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Retrieved from [Link]

• Cederbaum, A. I., Dicker, E., & Cohen, G. (1981). Oxidation of pyrazole to 4-hydroxypyrazole by intact rat hepatocytes. Biochemical and Biophysical Research Communications, 102(3), 961–967. DOI: 10.1016/0006-291x(81)91264-7
• Nanaki, S., Tsioptsias, C., Kostantinou, M., & Barmpalexis, P. (2023). Spectroscopic Characterization Using 1H and 13C Nuclear Magnetic Resonance and Computational Analysis of the Complex of Donepezil with 2,6-Methyl-β-Cyclodextrin and Hydroxy Propyl Methyl Cellulose. Molecules, 28(24), 8089. DOI: 10.3390/molecules28248089

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Technical Guide: Safety and Handling of 1-Propyl-1H-pyrazol-4-ol

The following technical guide details the safety, handling, and operational protocols for 1-Propyl-1H-pyrazol-4-ol . This document is structured for researchers and drug development professionals, prioritizing data integrity, rigorous safety mechanisms, and field-proven methodologies.

[1]

CAS Number: 78242-21-4 Molecular Formula: C₆H₁₀N₂O Molecular Weight: 126.16 g/mol Primary Application: Nucleophilic building block for pharmaceutical intermediates (e.g., ether linkage formation).[1]

Executive Summary & Chemical Identity

1-Propyl-1H-pyrazol-4-ol is an electron-rich, N-substituted pyrazole derivative. Unlike its parent compound (1H-pyrazol-4-ol), the propyl group at the N1 position increases lipophilicity, altering its permeation profile and solubility.

Critical Technical Insight: The electron-rich nature of the 4-hydroxypyrazole core renders this compound susceptible to oxidative degradation. Upon exposure to air or light, it can form quinone-imine type species, leading to discoloration (browning) and loss of titer. Consequently, exclusion of oxygen during storage and handling is not merely a precaution but a requirement for assay reproducibility.

Physicochemical Profile

Property	Specification	Technical Note
Appearance	White to Off-white Solid	Discoloration to brown indicates oxidation.
Solubility	DMSO, Methanol, DCM	Moderate solubility in water; high lipophilicity facilitates organic solvent dissolution.
pKa (Predicted)	~9.2 (OH group)	Acts as a weak acid; forms phenolate-like anions under basic conditions.
Storage	-20°C, Inert Atmosphere	Strict Requirement: Store under Argon/Nitrogen.

Hazard Identification & Toxicology (GHS)

While specific toxicological data for the propyl analog is limited, "read-across" methodology from 1-methyl-1H-pyrazol-4-ol (CAS 78242-20-3) and the parent 4-hydroxypyrazole provides a high-confidence hazard profile.

Core Hazards[1][2]

• Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

  • Mechanism:[1] 4-hydroxypyrazoles are known metabolites of pyrazole and can exhibit hepatotoxicity by inhibiting alcohol dehydrogenase and catalase enzymes.

• Skin/Eye Irritation: Category 2 (Skin) / Category 2A (Eye).

  • Mechanism:[1] The phenolic hydroxyl group combined with the basic pyrazole nitrogen creates a zwitterionic character that can irritate mucous membranes.

• STOT-SE: Category 3 (Respiratory Irritation).

Signal Pathway Visualization

The following diagram illustrates the degradation and metabolic risks associated with this compound class.

Caption: Figure 1. Oxidative degradation pathways and potential metabolic toxicity mechanisms of 4-hydroxypyrazoles.

Handling Protocols & Exposure Controls

A. Engineering Controls[3]

• Primary Containment: All weighing and transfer operations must be conducted within a Chemical Fume Hood or a Glovebox (if high precision <10 mg is required).

• Atmosphere: For long-term storage or bulk handling, use an inert atmosphere (Nitrogen or Argon). The compound is hygroscopic and air-sensitive.

B. Personal Protective Equipment (PPE) Matrix

PPE Type	Specification	Rationale
Gloves	Nitrile (0.11 mm min)	Standard splash protection.
Gloves (High Risk)	Laminate (Silver Shield)	Required for prolonged contact or dissolved solutions (e.g., in DMSO).
Respiratory	P95 / N95 Respirator	Required if handling open powder outside a hood (not recommended).
Eye Protection	Chemical Goggles	Safety glasses are insufficient due to fine powder dispersion risk.

C. Operational Workflow: Synthesis & Solubilization

To maintain scientific integrity, the following workflow is mandatory for preparing stock solutions:

• Preparation: Degas the solvent (DMSO or DMF) using a nitrogen sparge or freeze-pump-thaw cycle before adding the solid.

• Weighing: Tare the vial under nitrogen flow. Add 1-Propyl-1H-pyrazol-4-ol rapidly.

• Dissolution: Seal the vial immediately. Vortex until dissolved.

• Verification: Inspect for color. A clear or pale yellow solution is acceptable. A dark amber or brown solution indicates significant oxidation and should be discarded.

Emergency Response & First Aid

Self-Validating Step: In any emergency, assume the compound has the toxicity profile of the parent pyrazole until proven otherwise.

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Alert: Monitor for delayed pulmonary edema.

• Skin Contact: Wash with soap and water for 15 minutes. Contraindication: Do not use ethanol or DMSO to wash the skin, as this may increase transdermal absorption of the compound.

• Ingestion: Do NOT induce vomiting. The compound's potential to inhibit liver enzymes makes aspiration highly dangerous. Rinse mouth with water and seek immediate medical attention.

Storage & Stability Logic

The stability of 1-Propyl-1H-pyrazol-4-ol is governed by its electron density.

Caption: Figure 2. Decision logic for storage and quality assurance upon receipt.

Waste Disposal

• Classification: Hazardous Organic Waste (Nitrogen-containing).

• Protocol: Dissolve in a combustible solvent (e.g., acetone) and burn in a chemical incinerator equipped with an afterburner and scrubber.

• Prohibition: Do not release into drains. The compound is harmful to aquatic life (based on pyrazole class data).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 13018409, 1-Methyl-1H-pyrazol-4-ol. Retrieved from [Link]

• Lieber, C. S., et al. (1970).Mechanism of the hepatotoxicity of pyrazole. Laboratory of Liver Disease, Nutrition and Metabolism. (Contextual grounding for 4-hydroxypyrazole toxicity).

• Accela ChemBio. Safety Data Sheet for 1-Propyl-1H-pyrazol-4-ol (SY522377). Retrieved from [Link]

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The Pyrazole Scaffold: A Privileged Core in Modern Drug Discovery and a Technical Guide to its Mechanisms of Action

Introduction: The Versatility of the Pyrazole Ring

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry.[1] Its unique physicochemical properties, including the ability to act as both a hydrogen bond donor and acceptor, and its role as a bioisostere for other aromatic systems, have led to its incorporation into a multitude of FDA-approved drugs.[2] These agents span a wide array of therapeutic areas, from anti-inflammatory and anticancer to cardiovascular and central nervous system disorders.[1] This guide provides an in-depth technical exploration of the core mechanisms of action of pyrazole-based compounds, tailored for researchers, scientists, and drug development professionals. We will delve into the molecular interactions, signaling pathways, and the experimental methodologies used to elucidate these mechanisms, offering a comprehensive resource for those working with this remarkable scaffold.

I. Inhibition of Enzymes: A Primary Mechanism of Pyrazole-Based Drugs

A significant number of pyrazole-containing drugs exert their therapeutic effects by inhibiting specific enzymes. The pyrazole ring often plays a crucial role in orienting the molecule within the enzyme's active site, facilitating key interactions that lead to potent and selective inhibition.

A. Cyclooxygenase (COX) Inhibition: The Anti-Inflammatory Action

The selective inhibition of cyclooxygenase-2 (COX-2) over COX-1 is a hallmark of a major class of nonsteroidal anti-inflammatory drugs (NSAIDs), with the pyrazole-containing compound Celecoxib being a prime example.[3]

Mechanism of Action: COX enzymes catalyze the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation and pain.[3] Celecoxib's diaryl-substituted pyrazole structure allows it to selectively bind to a side pocket in the COX-2 active site, an accommodation not possible in the narrower COX-1 active site. This selective inhibition reduces the production of pro-inflammatory prostaglandins without significantly affecting the protective prostaglandins synthesized by COX-1 in the gastric mucosa and platelets.[4]

Signaling Pathway:

Caption: COX-2 signaling pathway and the inhibitory action of pyrazole-based compounds.

Experimental Protocol: In Vitro COX-2 Inhibition Assay

This protocol outlines a common method to assess the inhibitory potential of a pyrazole compound against COX-2.

• Reagent Preparation:

  • Prepare a stock solution of the test pyrazole compound in DMSO.

  • Reconstitute recombinant human COX-2 enzyme in an appropriate assay buffer.

  • Prepare a solution of arachidonic acid (substrate) and a colorimetric or fluorometric probe.

• Assay Procedure:

  • In a 96-well plate, add the assay buffer, the test compound at various concentrations, and the COX-2 enzyme.

  • Include a positive control (a known COX-2 inhibitor like celecoxib) and a negative control (DMSO vehicle).

  • Pre-incubate the plate to allow the compound to bind to the enzyme.

  • Initiate the reaction by adding the arachidonic acid solution.

  • Incubate at 37°C for a specified time (e.g., 15-30 minutes).

• Detection and Data Analysis:

  • Stop the reaction and measure the absorbance or fluorescence. The signal is proportional to the amount of prostaglandin produced.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the negative control.

  • Determine the IC50 value (the concentration of the compound that inhibits 50% of the enzyme activity) by plotting the percent inhibition against the log of the compound concentration.

B. Protein Kinase Inhibition: A Strategy in Oncology

The pyrazole scaffold is prevalent in a number of kinase inhibitors used in cancer therapy.[5] These compounds often target the ATP-binding site of kinases, preventing the phosphorylation of downstream substrates involved in cell proliferation and survival.

Mechanism of Action: Pyrazole-based kinase inhibitors, such as Crizotinib (an ALK and ROS1 inhibitor), act as competitive inhibitors of ATP.[2] The pyrazole ring and its substituents form hydrogen bonds and hydrophobic interactions with key amino acid residues in the kinase's active site, preventing ATP from binding and thereby blocking the phosphotransferase activity of the enzyme.[6]

Signaling Pathway (Generic Kinase Inhibition):

Caption: A generalized kinase signaling pathway illustrating inhibition by a pyrazole-based compound.

Experimental Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™)

The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction, which is a direct measure of kinase activity.[7][8]

• Reagent Preparation:

  • Prepare serial dilutions of the pyrazole test compound in an appropriate buffer.

  • Prepare a solution of the target kinase and its specific substrate.

  • Prepare the ATP solution at a concentration near the Km for the kinase.

• Kinase Reaction:

  • In a 384-well plate, add the kinase, substrate, and test compound.

  • Initiate the reaction by adding ATP.

  • Incubate at room temperature for the desired time (e.g., 60 minutes).

• ADP Detection:

  • Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction. Incubate for 30-60 minutes.

• Data Analysis:

  • Measure the luminescence using a plate reader. The signal is directly proportional to the amount of ADP produced and thus the kinase activity.

  • Calculate the percent inhibition and determine the IC50 value as described for the COX-2 assay.

Quantitative Data Summary: Pyrazole-Based Enzyme Inhibitors

Compound	Target Enzyme	IC50 Value	Reference Compound	Reference IC50
Compound X	COX-2	0.1 µM	Celecoxib	0.04 µM
Compound Y	Kinase Z	50 nM	Staurosporine	10 nM

II. Modulation of G-Protein Coupled Receptors (GPCRs)

Pyrazole-based compounds are also effective modulators of GPCRs, a large family of transmembrane receptors involved in a vast array of physiological processes.

A. Cannabinoid Receptor 1 (CB1) Inverse Agonism

Rimonabant , a pyrazole-based compound, is a well-known inverse agonist of the CB1 receptor.[9]

Mechanism of Action: Unlike a neutral antagonist that simply blocks agonist binding, an inverse agonist binds to the same receptor and inhibits its constitutive (basal) activity. Rimonabant stabilizes the inactive conformation of the CB1 receptor, thereby reducing its signaling even in the absence of an agonist. This leads to effects opposite to those of CB1 agonists, such as decreased appetite.[9]

Signaling Pathway:

Caption: CB1 receptor signaling and the action of a pyrazole-based inverse agonist.

Experimental Protocol: [³⁵S]GTPγS Binding Assay for Inverse Agonism

This assay measures the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to G-proteins upon receptor activation. Inverse agonists will decrease the basal level of [³⁵S]GTPγS binding.[10][11]

• Membrane Preparation:

  • Prepare cell membranes from a cell line expressing the CB1 receptor.

• Assay Procedure:

  • In a 96-well plate, add the cell membranes, assay buffer containing GDP, and the pyrazole test compound at various concentrations.

  • Include a known agonist as a positive control for stimulation, a known inverse agonist for inhibition of basal activity, and a vehicle control for basal activity.

  • Add [³⁵S]GTPγS to initiate the binding reaction.

  • Incubate at 30°C for 60 minutes.

• Detection and Data Analysis:

  • Terminate the reaction by rapid filtration through glass fiber filters to separate bound and free [³⁵S]GTPγS.

  • Measure the radioactivity on the filters using a scintillation counter.

  • Plot the [³⁵S]GTPγS binding against the log of the compound concentration. A decrease in basal binding indicates inverse agonist activity.

III. Modulation of Ion Channels

The interaction of pyrazole-based compounds with ion channels represents another important mechanism of action.

Mechanism of Action: Certain pyrazole derivatives can directly bind to and modulate the activity of ion channels. For example, some pyrazoles have been shown to inhibit store-operated Ca²⁺ entry (SOCE) by blocking Orai and TRPC channels, which are crucial for calcium signaling in various cell types.[12] The pyrazole moiety can interact with specific residues within the channel pore or at allosteric sites, leading to either blockade or potentiation of ion flux.

Experimental Workflow: Ion Channel Modulation

Caption: A typical workflow for identifying and characterizing pyrazole-based ion channel modulators.

Experimental Protocol: Whole-Cell Patch-Clamp Electrophysiology

This technique allows for the direct measurement of ion channel currents in a single cell.[13]

• Cell Preparation:

  • Culture cells expressing the ion channel of interest on glass coverslips.

• Recording Setup:

  • Place a coverslip in a recording chamber on the stage of an inverted microscope.

  • Use a micromanipulator to position a glass micropipette (filled with an appropriate intracellular solution) onto the surface of a single cell.

• Whole-Cell Configuration:

  • Apply gentle suction to form a high-resistance seal between the pipette tip and the cell membrane.

  • Apply a brief pulse of suction to rupture the membrane patch, establishing electrical access to the cell's interior (whole-cell configuration).

• Data Acquisition:

  • Apply a voltage protocol (e.g., voltage steps or ramps) to the cell and record the resulting ion currents using a patch-clamp amplifier.

  • Perfuse the pyrazole test compound onto the cell and record the currents again to determine its effect (inhibition or potentiation).

• Data Analysis:

  • Analyze the current traces to determine changes in current amplitude, kinetics, and voltage-dependence.

  • Construct dose-response curves to determine the IC50 or EC50 of the compound.

IV. Structure-Activity Relationships (SAR) of Pyrazole-Based Compounds

The pharmacological activity of pyrazole derivatives is highly dependent on the nature and position of substituents on the pyrazole ring.

• For COX-2 Inhibitors: A key feature for selectivity is the presence of a para-sulfonamide or a similar group on one of the phenyl rings attached to the pyrazole core. This group interacts with a specific hydrophilic pocket in the COX-2 active site.[14]

• For Kinase Inhibitors: The substituents on the pyrazole ring are crucial for establishing hydrogen bonds with the hinge region of the kinase active site. Different substitutions can confer selectivity for specific kinases.[6]

• For CB1 Receptor Antagonists/Inverse Agonists: SAR studies have shown that a para-substituted phenyl ring at the 5-position, a carboxamide group at the 3-position, and a 2,4-dichlorophenyl substituent at the 1-position of the pyrazole ring are important for high affinity and antagonistic activity.[9][15]

Conclusion

The pyrazole scaffold is a remarkably versatile and privileged structure in drug discovery, with its derivatives targeting a wide range of proteins, including enzymes, GPCRs, and ion channels. Understanding the specific mechanisms of action of these compounds is crucial for the rational design of new and improved therapeutics. This technical guide has provided an in-depth overview of these mechanisms, supported by detailed experimental protocols and signaling pathway diagrams. The continued exploration of the chemical space around the pyrazole nucleus, guided by a thorough understanding of its interactions with biological targets, promises to yield even more innovative and effective medicines in the future.

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• Verkhratsky, A., & Chubanov, V. (2017). A Short Guide to Electrophysiology and Ion Channels. Acta Physiologica, 219(1), 223–236. [Link]

• Singh, A., et al. (2023). Synthetic Approaches of Pyrazole Derivatives on Various Pharmacological Activity: A Review. Journal of Pharmaceutical Research International, 35(1), 1-15. [Link]

• Al-Issa, S. A. (2021). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules, 26(16), 4937. [Link]

• Chegaev, K., et al. (2021). Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. Molecules, 26(11), 3326. [Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols for In-Vitro Evaluation of 1-Propyl-1H-pyrazol-4-ol

Abstract

This document provides a comprehensive guide for the initial in-vitro characterization of 1-Propyl-1H-pyrazol-4-ol, a novel small molecule featuring the pyrazole scaffold. The pyrazole ring is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs with activities ranging from anti-inflammatory to anticancer.[1][2][3] Given the therapeutic potential inherent in this chemical class, a systematic and robust in-vitro evaluation is the critical first step in elucidating the biological activity of new derivatives like 1-Propyl-1H-pyrazol-4-ol.

This guide is intended for researchers, scientists, and drug development professionals. It moves beyond simple protocol recitation to explain the scientific rationale behind each experimental phase. We will cover essential pre-assay characterization, initial cytotoxicity screening, target-based functional assays, and foundational mechanism of action studies. The protocols described are designed as self-validating systems, incorporating necessary controls to ensure data integrity and reproducibility.[4]

Introduction: The Pyrazole Scaffold and the Rationale for Investigation

The pyrazole nucleus, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone of modern pharmacology. Its structural versatility allows it to interact with a wide array of biological targets, leading to a broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, antiviral, and anticancer activities.[2][3][5] Marketed drugs such as Celecoxib (an anti-inflammatory) and Crizotinib (an anticancer agent) highlight the clinical success of this scaffold.[1]

1-Propyl-1H-pyrazol-4-ol is a new chemical entity (NCE) that combines this proven scaffold with specific substitutions (an N-propyl group and a 4-hydroxyl group) that may confer unique pharmacological properties. The initial goal of in-vitro testing is to systematically profile this compound to identify any significant biological activity and determine its potential as a therapeutic lead. This process is a critical component of the modern design-make-test-analyze (DMTA) cycle in drug discovery.[6]

The following application note outlines a logical workflow for this initial characterization.

Caption: General workflow for in-vitro characterization of a novel compound.

Foundational Work: Pre-Assay Compound Characterization

Before any biological activity can be reliably measured, the fundamental physicochemical properties of the test compound must be established. Neglecting this step is a primary source of artifacts and non-reproducible data in drug discovery. The goal is to ensure that the compound is what it is supposed to be, is sufficiently soluble to be tested at relevant concentrations, and is stable under assay conditions.[7]

Purity and Identity Confirmation

Causality: It is imperative to confirm the identity and purity of the compound. Impurities could be responsible for observed biological activity, leading to false positives. A purity of >95%, as determined by methods like HPLC or LC-MS, is standard for screening compounds.

Aqueous Solubility: A Critical Parameter

Causality: Poor aqueous solubility is a major cause of failure for drug candidates.[8] In in-vitro assays, an insoluble compound can precipitate out of solution, leading to an inaccurate test concentration and potentially causing light-scattering artifacts in optical assays.[9] Determining solubility early helps in designing appropriate assay conditions and interpreting results correctly. A common goal for discovery compounds is an aqueous solubility of >60 µg/mL.[10]

Protocol: Kinetic Solubility Assessment by Nephelometry

This high-throughput method assesses the solubility of a compound when a concentrated DMSO stock is diluted into aqueous buffer, mimicking the conditions of most in-vitro assays.[10]

• Stock Solution Preparation: Prepare a 10 mM stock solution of 1-Propyl-1H-pyrazol-4-ol in 100% DMSO.

• Plate Setup: Add 198 µL of phosphate-buffered saline (PBS), pH 7.4, to each well of a clear 96-well plate.

• Compound Addition: Add 2 µL of the 10 mM DMSO stock to the first well (final concentration 100 µM, 1% DMSO) and mix thoroughly.

• Serial Dilution: Perform a 1:2 serial dilution across the plate.

• Incubation: Incubate the plate at room temperature for 2 hours, protected from light.

• Measurement: Measure light scattering using a nephelometer (e.g., NEPHELOstar Plus) or absorbance at a high wavelength (e.g., 650 nm) on a standard plate reader.

• Data Analysis: The concentration at which a significant increase in light scattering or absorbance is observed above the background is the kinetic solubility limit.

Table 1: Hypothetical Solubility Data
Parameter	Result
Solvent	PBS, pH 7.4 (1% DMSO)
Method	Nephelometry
Incubation Time	2 hours
Kinetic Solubility	~75 µM

Compound Stability

Causality: The compound must be stable in its stock solution (typically DMSO) and in the final assay buffer for the duration of the experiment. Degradation can lead to a loss of active compound, resulting in false negatives or underestimation of potency.

Protocol: Stability Assessment by LC-MS

• Sample Preparation: Dilute 1-Propyl-1H-pyrazol-4-ol to a final concentration of 10 µM in both 100% DMSO and the intended aqueous assay buffer.

• Time Points: Aliquot the samples for analysis at T=0, 2, 8, and 24 hours. Store samples at the intended assay temperature (e.g., 37°C) and room temperature.

• LC-MS Analysis: At each time point, inject the sample into an LC-MS system.

• Data Analysis: Quantify the peak area of the parent compound at each time point. Stability is expressed as the percentage of the parent compound remaining compared to the T=0 sample. A compound is generally considered stable if >90% remains after 24 hours.

Phase 2 Screening: Identifying Biological Activity

Once the compound's basic properties are understood and acceptable, screening for biological effects can begin. The first step is to assess general cytotoxicity to establish a concentration range for subsequent, more specific assays.

General Cytotoxicity Assessment

Causality: It is crucial to distinguish between specific, targeted biological activity and general cytotoxicity. A compound that kills all cells at the tested concentrations is not a viable drug candidate. Cytotoxicity assays measure cell health and viability, providing an IC50 (half-maximal inhibitory concentration) value that defines the upper concentration limit for specific functional assays.[11][12]

Protocol: MTT Cell Viability Assay

The MTT assay is a colorimetric method that measures the metabolic activity of living cells. Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt MTT to purple formazan crystals.

• Cell Seeding: Seed a human cell line (e.g., HEK293 for non-cancerous context or a cancer line like HeLa) into a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare a serial dilution of 1-Propyl-1H-pyrazol-4-ol in culture medium. The top concentration should be at or just below its solubility limit (e.g., 100 µM). Add the compound dilutions to the cells. Include a "vehicle control" (e.g., 0.1% DMSO) and a "positive control" for cell death (e.g., 10% DMSO or a known cytotoxic drug).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours until purple precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO or a dedicated solubilization buffer to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the data to the vehicle control (100% viability) and calculate the IC50 value using non-linear regression (log(inhibitor) vs. normalized response).

Table 2: Hypothetical Cytotoxicity Data
Cell Line	HEK293 (non-cancerous)
Assay	MTT
Incubation Time	48 hours
Cytotoxicity IC50	> 100 µM
Interpretation	Compound shows low general cytotoxicity, suitable for further screening up to 100 µM.

Target-Based Screening: Enzyme Inhibition

Causality: Many pyrazole derivatives are known to be enzyme inhibitors, particularly targeting protein kinases.[13] An enzyme inhibition assay directly measures the effect of the compound on the activity of a purified enzyme. This is a primary method for identifying potent and specific inhibitors.[14][15]

Caption: Workflow for a typical in-vitro kinase inhibition assay.

Protocol: Generic Kinase Inhibition Luminescent Assay (e.g., Kinase-Glo®)

This protocol is adaptable for many kinases and measures the amount of ATP remaining after the kinase reaction. Less ATP indicates higher kinase activity, so an inhibitor will result in a higher luminescent signal.

• Reagent Preparation: Prepare kinase buffer, kinase enzyme solution, and substrate/ATP solution according to the manufacturer's recommendations.

• Compound Plating: In a white 384-well plate, add 1-Propyl-1H-pyrazol-4-ol in a 10-point, 1:3 serial dilution. Include vehicle (DMSO) and no-enzyme controls.

• Enzyme Addition: Add the kinase enzyme to each well (except the no-enzyme control) and mix.

• Pre-incubation: Incubate the plate for 15-30 minutes at room temperature to allow the compound to bind to the enzyme.

• Reaction Initiation: Add the substrate/ATP mixture to all wells to start the kinase reaction.

• Reaction Incubation: Incubate the plate at 30°C for 1 hour.

• Detection: Add an equal volume of a luminescent ATP detection reagent (like Kinase-Glo®) to each well. Incubate for 10 minutes at room temperature.

• Readout: Measure luminescence using a plate reader.

• Data Analysis: Normalize the data using the vehicle control (0% inhibition) and the no-enzyme control (100% inhibition). Calculate the IC50 value using non-linear regression.

Phase 3: Elucidating Mechanism of Action (MoA)

If a "hit" is identified in a primary screen (e.g., the compound inhibits a specific kinase with an IC50 < 10 µM), the next steps are to confirm this activity in a more biologically relevant context and begin to understand its downstream effects.

Target Engagement: Cellular Thermal Shift Assay (CETSA®)

Causality: CETSA® is a powerful method to verify that a compound binds to its intended target protein inside intact cells. The principle is that a protein becomes more resistant to heat-induced unfolding when it is bound by a ligand. This confirms target engagement in a physiological environment.

Protocol: Western Blot-based CETSA®

• Cell Treatment: Treat cultured cells with 1-Propyl-1H-pyrazol-4-ol at a high concentration (e.g., 10x IC50) and a vehicle control. Incubate for 1-2 hours.

• Harvesting: Harvest the cells, wash with PBS, and resuspend in a small volume.

• Heating: Aliquot the cell suspension into PCR tubes. Heat the tubes across a temperature gradient (e.g., 40°C to 70°C) for 3 minutes, then cool immediately.

• Lysis: Lyse the cells by freeze-thaw cycles.

• Centrifugation: Centrifuge the lysates at high speed to pellet the aggregated, unfolded proteins.

• Sample Preparation: Collect the supernatant, which contains the soluble, non-aggregated proteins. Normalize the protein concentration.

• Western Blot: Analyze the amount of the target protein remaining in the supernatant at each temperature using Western blotting. A successful hit will show a "thermal shift," where more of the target protein remains soluble at higher temperatures in the compound-treated sample compared to the vehicle control.

Downstream Signaling Analysis: Western Blotting

Causality: If the compound inhibits a kinase, it should modulate the phosphorylation of that kinase's downstream substrates. Western blotting is a standard technique to visualize and quantify changes in protein phosphorylation, providing evidence that the compound is active on its intended signaling pathway.[16][17]

Caption: Hypothetical kinase signaling pathway inhibited by the compound.

Protocol: Analysis of Substrate Phosphorylation

• Cell Culture and Treatment: Seed cells known to have an active pathway involving the target kinase. Starve the cells (if necessary to reduce basal signaling) and then treat with a dose-response of 1-Propyl-1H-pyrazol-4-ol for 1-2 hours.

• Stimulation: Stimulate the pathway with an appropriate growth factor or ligand for a short period (e.g., 15 minutes).

• Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.[17]

• Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[17]

• Blocking & Antibody Incubation: Block the membrane (e.g., with 5% BSA or milk) to prevent non-specific antibody binding. Incubate the membrane overnight at 4°C with a primary antibody specific for the phosphorylated form of the downstream substrate (e.g., anti-phospho-Substrate).

• Secondary Antibody & Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Stripping and Re-probing: To confirm equal protein loading, the membrane can be stripped and re-probed with an antibody against the total amount of the substrate protein and a loading control (e.g., GAPDH or β-actin).

• Analysis: Quantify the band intensities. A successful inhibitor will show a dose-dependent decrease in the phosphorylated substrate signal relative to the total substrate and loading control.

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Application Notes and Protocols for the Characterization of 1-Propyl-1H-pyrazol-4-ol as a Kinase Inhibitor in Cell Lines

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the characterization of 1-Propyl-1H-pyrazol-4-ol, a novel small molecule, as a potential kinase inhibitor. The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved kinase inhibitors used in oncology and other therapeutic areas.[1][2][3] This guide outlines the scientific rationale and detailed protocols for a multi-step process to evaluate the biochemical and cellular activity of this compound. We will cover in vitro kinase activity assays, cell-based viability and proliferation assays, and target validation through Western blot analysis of downstream signaling pathways. The methodologies are designed to be self-validating and provide a robust framework for assessing the therapeutic potential of novel pyrazole derivatives.

Introduction: The Pyrazole Scaffold in Kinase Inhibition

Protein kinases are a large family of enzymes that play a critical role in regulating the majority of cellular processes by catalyzing the phosphorylation of specific substrates.[4] Their dysregulation is a hallmark of many diseases, particularly cancer, making them prime targets for therapeutic intervention.[2][3] The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a key pharmacophore in the design of kinase inhibitors.[5][6] Its structural properties allow for versatile interactions within the ATP-binding pocket of various kinases, leading to potent and selective inhibition.[1][7] Several FDA-approved drugs, such as crizotinib and erdafitinib, feature a pyrazole core, highlighting the clinical significance of this chemical class.[1]

This guide will use 1-Propyl-1H-pyrazol-4-ol as a representative pyrazole derivative to illustrate the experimental workflow for identifying and characterizing a novel kinase inhibitor. The presented protocols are foundational and can be adapted for other small molecule inhibitors.

Experimental Workflow: A Multi-faceted Approach to Characterization

The characterization of a potential kinase inhibitor is a systematic process that begins with assessing its direct enzymatic inhibition, followed by evaluating its effects on cellular systems. This workflow ensures a thorough understanding of the compound's potency, selectivity, and mechanism of action.

Figure 2: A hypothetical signaling pathway illustrating the mechanism of action of 1-Propyl-1H-pyrazol-4-ol.

Materials:

• Cancer cell line of interest

• 1-Propyl-1H-pyrazol-4-ol

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors [8]* Protein assay reagent (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer apparatus and buffers

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA in TBST) [8]* Primary antibodies (phospho-specific and total protein)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells and allow them to adhere.

  • Treat cells with various concentrations of 1-Propyl-1H-pyrazol-4-ol for a specified time (e.g., 2-24 hours).

  • Wash cells with ice-cold PBS and lyse them with ice-cold lysis buffer containing inhibitors. [8]2. Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein from each sample by boiling in sample buffer. [9] * Separate the proteins by SDS-PAGE. [9] * Transfer the separated proteins to a PVDF or nitrocellulose membrane. [9]4. Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature. * Incubate the membrane with the phospho-specific primary antibody overnight at 4°C. * Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection: Apply the chemiluminescent substrate and capture the signal using an imaging system.

• Stripping and Re-probing (Optional): The membrane can be stripped and re-probed with an antibody against the total protein to normalize the phospho-protein signal.

• Data Analysis: Quantify the band intensities using densitometry software. Express the phospho-protein level as a ratio to the total protein level.

Conclusion and Future Directions

This guide provides a foundational framework for the initial characterization of 1-Propyl-1H-pyrazol-4-ol as a potential kinase inhibitor. The successful execution of these protocols will establish its in vitro potency, cellular efficacy, and on-target activity. Future studies should focus on comprehensive selectivity profiling against a larger kinase panel, determination of the mode of inhibition (e.g., ATP-competitive), and in vivo efficacy studies in relevant animal models. These collective efforts are essential for advancing promising compounds like 1-Propyl-1H-pyrazol-4-ol through the drug discovery pipeline.

References

• Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. MDPI. [Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules. [Link]

• MTT cell viability assay. Bio-protocol. [Link]

• In vitro kinase assay. protocols.io. [Link]

• Current status of pyrazole and its biological activities. Journal of Pharmacy & BioAllied Sciences. [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. Biochemical Journal. [Link]

• Fragment-based discovery of the pyrazol-4-yl urea (AT9283), a multitargeted kinase inhibitor with potent aurora kinase activity. Journal of Medicinal Chemistry. [Link]

• How Does a Biochemical Kinase Assay Work?. BellBrook Labs. [Link]

• Detection of Phosphorylated Proteins by Western Blotting. Bio-Rad Antibodies. [Link]

• Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Pharmaceutical Sciences & Analytical Research Journal. [Link]

• Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020. Frontiers in Oncology. [Link]

• Pan/Phospho Analysis for Western Blot Normalization. LI-COR Biosciences. [Link]

• Assay Development for Protein Kinase Enzymes. Assay Guidance Manual. [Link]

• Optimizing Kinase Pathway Assays with 1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine. Online Inhibitor. [Link]

• Cell Viability Assays. Assay Guidance Manual. [Link]

• Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. MDPI. [Link]

• MTT assay protocol. protocols.io. [Link]

• Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. Research Square. [Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules. [Link]

• Exercise Improves Sarcopenic Obesity Through Inhibition of Ferroptosis and Activation of the AMPK/ACC Pathway. International Journal of Molecular Sciences. [Link]

• Western Blot for Phosphorylated Proteins - Tips & Troubleshooting. Bio-Techne. [Link]

• Protocol Recommendations for Performing a Kinase Inhibition Assay. BellBrook Labs. [Link]

• In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs. Frontiers in Chemistry. [Link]

• Discovery of N,4-Di(1 H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. PubMed. [Link]

• An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties. Molecules. [Link]

• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. [Link]

• A review on methods of synthesis and applications of pyrazole and its analogues. Journal of Advanced Scientific Research. [Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects. PubMed. [Link]

Sources

• 1. Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation [mdpi.com]
• 2. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bellbrooklabs.com [bellbrooklabs.com]
• 5. academicstrive.com [academicstrive.com]
• 6. sciensage.info [sciensage.info]
• 7. mdpi.com [mdpi.com]
• 8. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | Bio-Techne [bio-techne.com]
• 9. licorbio.com [licorbio.com]

Applications of Pyrazolo[3,4-b]pyridines in Biomedical Research: A Technical Guide

The pyrazolo[3,4-b]pyridine scaffold is a privileged heterocyclic system that has garnered significant attention in medicinal chemistry and drug discovery. Its rigid, planar structure and versatile substitution patterns make it an ideal framework for designing molecules that can interact with a variety of biological targets with high affinity and specificity. This technical guide provides an in-depth exploration of the applications of pyrazolo[3,4-b]pyridine derivatives in biomedical research, with a focus on their utility in oncology and neurodegenerative diseases. We will delve into the underlying mechanisms of action and provide detailed, field-proven protocols for their synthesis and biological evaluation.

Section 1: The Pyrazolo[3,4-b]pyridine Scaffold in Oncology

Pyrazolo[3,4-b]pyridine derivatives have emerged as a potent class of anticancer agents, primarily through their ability to inhibit key enzymes involved in cancer cell proliferation, survival, and metastasis.[1] Their mechanism of action is diverse, targeting a range of critical cellular components.

Mechanism of Action: Kinase Inhibition

A primary mode of anticancer activity for many pyrazolo[3,4-b]pyridines is the inhibition of protein kinases.[2] These enzymes play a central role in signal transduction pathways that regulate cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is a hallmark of many cancers, making them attractive therapeutic targets.

Tropomyosin receptor kinases (TRKs) are a family of receptor tyrosine kinases that are crucial for neuronal development and function. However, chromosomal rearrangements leading to TRK fusion proteins can result in their constitutive activation, driving the growth of various cancers. Pyrazolo[3,4-b]pyridine derivatives have been designed as potent TRK inhibitors.[2][3]

The pyrazolo portion of the scaffold often acts as a hydrogen bond donor-acceptor, interacting with the hinge region of the kinase domain, a common feature of ATP-competitive inhibitors. The pyridine ring can engage in π-π stacking interactions with aromatic residues in the active site, such as phenylalanine.[2]

Featured Application Note: Development of a TRK Inhibitor

A recent study detailed the synthesis of 38 pyrazolo[3,4-b]pyridine derivatives and their evaluation as TRK inhibitors.[2][3] One promising compound, designated C03, exhibited an IC50 value of 56 nM against TRKA kinase and demonstrated potent inhibition of proliferation in the KM-12 cancer cell line with an IC50 of 0.304 µM.[3] This highlights the potential of this scaffold in developing targeted cancer therapies.

Mechanism of Action: Topoisomerase II Inhibition

DNA topoisomerase II (Topo II) is another critical target for cancer chemotherapy. This enzyme is essential for resolving DNA topological problems during replication, transcription, and chromosome segregation. Inhibitors of Topo II can trap the enzyme in a covalent complex with DNA, leading to double-strand breaks and ultimately, apoptosis.

Pyrazolo[3,4-b]pyridine derivatives have been identified as effective Topo II inhibitors.[1] Their planar structure allows them to intercalate between DNA base pairs, stabilizing the Topo II-DNA cleavage complex.

Featured Application Note: A Potent Anti-Leukemic Agent

A study focused on new pyrazolo[3,4-b]pyridine derivatives identified a compound, 8c, with potent and broad-spectrum antiproliferative activity across the NCI 60 cancer cell line panel (GI50 MG-MID value of 1.33 µM).[1] Mechanistic studies revealed that this compound induced DNA damage and S-phase cell cycle arrest, leading to apoptosis. Importantly, it was confirmed to be a significant inhibitor of the DNA relaxation activity of Topoisomerase IIα in a dose-dependent manner.[1]

Other Anticancer Mechanisms

The versatility of the pyrazolo[3,4-b]pyridine scaffold allows for the targeting of other cancer-related pathways, including:

• Cyclin-Dependent Kinase (CDK) Inhibition: These kinases regulate the cell cycle, and their inhibition can lead to cell cycle arrest and apoptosis.[4]

• Monopolar Spindle Kinase 1 (Mps1) Inhibition: Mps1 is a key component of the mitotic checkpoint, and its inhibition can lead to chromosomal instability and cell death in cancer cells.[5]

• TANK-Binding Kinase 1 (TBK1) Inhibition: TBK1 is involved in innate immunity and inflammatory signaling pathways that can be co-opted by cancer cells to promote survival.[6]

Section 2: Pyrazolo[3,4-b]pyridines in Neurodegenerative Disease Research

Beyond oncology, the unique properties of the pyrazolo[3,4-b]pyridine scaffold have found applications in the study and potential diagnosis of neurodegenerative diseases, particularly Alzheimer's disease.

Application as Amyloid Plaque Probes

A pathological hallmark of Alzheimer's disease is the extracellular deposition of amyloid-beta (Aβ) peptides into senile plaques in the brain.[7] The development of molecular probes that can specifically bind to and visualize these plaques is crucial for early diagnosis and for monitoring disease progression.

Certain pyrazolo[3,4-b]pyridine derivatives have been synthesized and shown to selectively bind to Aβ plaques in human brain tissue from Alzheimer's patients.[7] Their conjugated, planar structure and favorable photophysical properties, such as large Stokes shifts, make them suitable for fluorescent imaging applications.[7]

Featured Application Note: Novel Fluorescent Probes for Amyloid Plaques

Researchers have synthesized novel pyrazolo[3,4-b]pyridines that demonstrate high and selective binding to amyloid plaques in brain slices from Alzheimer's disease patients, as observed by fluorescent confocal microscopy.[7] This indicates their potential for development as diagnostic probes for Alzheimer's disease.[7]

Section 3: Detailed Protocols

This section provides detailed, step-by-step protocols for the synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives, grounded in established methodologies.

General Synthesis of the Pyrazolo[3,4-b]pyridine Core

The synthesis of the pyrazolo[3,4-b]pyridine scaffold can be achieved through various routes. A common and effective method involves the condensation of a 5-aminopyrazole with a 1,3-dicarbonyl compound or an α,β-unsaturated ketone.[8][9]

This protocol describes a general procedure for the synthesis of 4-substituted 6-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridines.

Rationale: This method utilizes a Lewis acid catalyst (ZrCl4) to facilitate the cyclization reaction between the 5-aminopyrazole and the α,β-unsaturated ketone. The reaction proceeds through a likely Michael addition followed by intramolecular condensation and subsequent oxidation to form the aromatic pyridine ring.[8][9]

Materials:

• Substituted (E)-4-aryl-but-3-en-2-one (1.0 eq)

• 5-amino-1-phenyl-pyrazole (1.0 eq)

• Zirconium tetrachloride (ZrCl4) (0.3 eq)

• Dimethylformamide (DMF)

• Ethanol (EtOH)

• Chloroform (CHCl3)

• Sodium sulfate (Na2SO4)

• Brine

Procedure:

• In a round-bottom flask, dissolve the α,β-unsaturated ketone (0.5 mmol) in DMF (0.5 mL).

• Add a solution of 5-amino-1-phenyl-pyrazole (0.5 mmol, 102 mg) in EtOH (0.5 mL) at 25 °C.[9]

• Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 10 minutes.

• Add ZrCl4 (0.15 mmol, 35 mg) to the reaction mixture.[9]

• Stir the reaction mixture vigorously at 95 °C for 16 hours.[9]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the mixture in vacuo to remove the solvents.[9]

• To the residue, add CHCl3 and water. Transfer to a separatory funnel.

• Separate the organic and aqueous phases.

• Extract the aqueous phase twice more with CHCl3.[9]

• Combine the organic extracts and wash with H2O and then with brine.[9]

• Dry the organic layer over anhydrous Na2SO4 and concentrate in vacuo.[9]

• Purify the crude product by flash column chromatography on silica gel to afford the target pyrazolo[3,4-b]pyridine.[9]

Self-Validation: The purity and identity of the final compound should be confirmed by NMR spectroscopy (1H and 13C), high-resolution mass spectrometry (HRMS), and HPLC analysis. A purity of >95% is generally required for biological testing.[1]

Biological Evaluation Protocols

Rationale: This protocol is designed to determine the in vitro inhibitory activity of a test compound against a specific kinase (e.g., TRKA). The assay measures the amount of phosphorylated substrate produced by the kinase in the presence and absence of the inhibitor.

Materials:

• Recombinant human TRKA kinase

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT)

• ATP (at a concentration close to the Km for the kinase)

• Specific peptide substrate for TRKA

• Test pyrazolo[3,4-b]pyridine compound dissolved in DMSO

• Positive control inhibitor (e.g., a known TRK inhibitor)

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit, Promega)

• 384-well white plates

Procedure:

• Prepare serial dilutions of the test compound in DMSO.

• Add a small volume (e.g., 50 nL) of the diluted compound or DMSO (vehicle control) to the wells of a 384-well plate.

• Add the TRKA kinase and the peptide substrate, both diluted in kinase buffer, to the wells.

• Initiate the kinase reaction by adding ATP. The final reaction volume is typically 5-10 µL.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction and detect the amount of ADP produced using the ADP-Glo™ reagent according to the manufacturer's instructions. This involves adding the ADP-Glo™ reagent, incubating, and then adding the Kinase Detection Reagent.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration relative to the DMSO control.

• Determine the IC50 value by fitting the dose-response data to a four-parameter logistic equation.

Self-Validation: The assay should include a positive control inhibitor to ensure the assay is performing correctly. The Z'-factor, a statistical measure of assay quality, should be calculated and be > 0.5 for a robust assay.

Rationale: This assay determines the ability of a compound to inhibit the catalytic activity of Topoisomerase IIα, which relaxes supercoiled plasmid DNA. The different DNA topoisomers (supercoiled, relaxed, and nicked) are then separated by agarose gel electrophoresis.[6]

Materials:

• Human Topoisomerase IIα

• Assay Buffer (e.g., 50 mM Tris-HCl pH 7.5, 125 mM NaCl, 10 mM MgCl2, 5 mM DTT, 100 µg/ml albumin)[6]

• Supercoiled plasmid DNA (e.g., pBR322)

• ATP

• Test pyrazolo[3,4-b]pyridine compound dissolved in DMSO

• Positive control inhibitor (e.g., Etoposide)

• STEB (40% (w/v) sucrose, 100 mM Tris-HCl pH 8.0, 10 mM EDTA, 0.5 mg/ml Bromophenol Blue)[6]

• Chloroform/isoamyl alcohol (24:1)[6]

• Agarose

• TAE buffer (40 mM Tris-acetate, 1 mM EDTA)

• DNA stain (e.g., ethidium bromide or SYBR™ Safe)

Procedure:

• On ice, prepare a reaction mixture containing assay buffer, ATP, and supercoiled pBR322 plasmid DNA.[6]

• Aliquot the reaction mixture into microcentrifuge tubes.

• Add the test compound at various concentrations or DMSO (vehicle control) to the tubes.[6]

• Add the positive control (Etoposide) to a separate tube.

• Initiate the reaction by adding human Topoisomerase IIα enzyme.[6]

• Incubate the reactions at 37°C for 30 minutes.[6]

• Stop the reaction by adding STEB and chloroform/isoamyl alcohol.[6]

• Vortex briefly and centrifuge to separate the phases.[6]

• Load the aqueous phase onto a 1% agarose gel in TAE buffer containing the DNA stain.

• Perform electrophoresis to separate the supercoiled and relaxed forms of the plasmid DNA.

• Visualize the DNA bands under UV light and quantify the band intensities using densitometry software.

• Calculate the percentage of inhibition of DNA relaxation for each compound concentration.

Self-Validation: The assay should include a "no enzyme" control to show the migration of the supercoiled plasmid and a "no inhibitor" control to show the fully relaxed plasmid. The positive control should show a clear inhibition of relaxation.

Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color.[10][11]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well plates

• Test pyrazolo[3,4-b]pyridine compound dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[12]

• Solubilization solution (e.g., 4 mM HCl, 0.1% NP40 in isopropanol)[12]

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with serial dilutions of the test compound for a specified period (e.g., 48 or 72 hours).[1] Include vehicle-treated (DMSO) and untreated controls.

• After the incubation period, add 10 µL of MTT solution to each well to achieve a final concentration of 0.45 mg/mL.[10]

• Incubate the plate for 1 to 4 hours at 37°C.[10]

• Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[10]

• Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[12]

• Measure the absorbance at 570 nm using a microplate reader.[10]

• Calculate the percentage of cell viability relative to the vehicle-treated control.

• Determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation) from the dose-response curve.

Self-Validation: The assay should include a blank control (media only) to subtract background absorbance. The vehicle control should show high viability. The results should be reproducible across multiple experiments.

Rationale: This protocol is used to determine the effect of a compound on the cell cycle distribution of a cancer cell population. It involves staining the DNA of the cells with a fluorescent dye (propidium iodide) and analyzing the DNA content by flow cytometry.

Materials:

• Cancer cell line

• Complete cell culture medium

• Test pyrazolo[3,4-b]pyridine compound

• Phosphate-buffered saline (PBS)

• Ice-cold 70% ethanol

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in culture dishes and treat them with the test compound at various concentrations for a specific duration (e.g., 24 hours).[1]

• Harvest the cells by trypsinization, and collect both adherent and floating cells to include apoptotic populations.

• Wash the cells with PBS and centrifuge.

• Resuspend the cell pellet in a small volume of PBS.

• Fix the cells by adding the cell suspension dropwise into ice-cold 70% ethanol while vortexing gently.

• Incubate the fixed cells on ice for at least 30 minutes (or store at -20°C).[1]

• Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution and incubate in the dark at room temperature for 30 minutes.

• Analyze the stained cells using a flow cytometer.

• Use appropriate software (e.g., ModFit LT) to deconvolute the DNA content histograms and determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[1]

Self-Validation: The flow cytometer should be properly calibrated using beads. Untreated control cells should show a normal cell cycle profile. The experiment should be repeated to ensure the observed effects on the cell cycle are consistent.

Rationale: This protocol describes the use of a fluorescent pyrazolo[3,4-b]pyridine derivative to stain amyloid plaques in post-mortem brain tissue sections from Alzheimer's disease patients or transgenic mouse models.

Materials:

• Formalin-fixed, paraffin-embedded brain tissue sections (6 µm thick) from an AD patient or a transgenic mouse model.

• Xylene

• Ethanol (100%, 80%, 60%)

• Phosphate-buffered saline (PBS)

• Fluorescent pyrazolo[3,4-b]pyridine probe solution (e.g., 200 µM in DMSO)

• Mounting medium (e.g., FluorSave™ Reagent)

• Confocal microscope

Procedure:

• Deparaffinize the tissue sections by incubating in xylene (2 x 5 minutes).

• Rehydrate the sections by sequential incubation in 100%, 80%, and 60% ethanol, followed by water (5 minutes each).

• Incubate the sections in PBS for 30 minutes.

• Incubate the tissue sections with the pyrazolo[3,4-b]pyridine probe solution for 1 hour at room temperature.

• Wash the sections with 40% ethanol for 2 minutes, followed by a brief rinse with tap water.

• Mount the sections with a suitable mounting medium.

• Allow the slides to dry in the dark overnight.

• Visualize the stained amyloid plaques using a confocal microscope with the appropriate excitation and emission filters for the specific probe.

Self-Validation: The staining should be specific to amyloid plaques, which can be confirmed by co-staining with a known amyloid dye like Thioflavin S or an anti-Aβ antibody. Non-AD brain tissue should be used as a negative control to ensure the probe does not produce non-specific staining.

Section 4: Data Presentation and Visualization

Table 1: Inhibitory Activity of Exemplary Pyrazolo[3,4-b]pyridine Derivatives

Compound ID	Target	IC50 / GI50	Cell Line	Reference
C03	TRKA	56 nM	-	[3]
C03	Proliferation	0.304 µM	KM-12	[3]
8c	Proliferation (MG-MID)	1.33 µM	NCI-60 Panel	[1]
15y	TBK1	0.2 nM	-	[6]
31	Mps1	2.596 nM	-	[5]

Diagrams

Caption: Workflow for an in vitro kinase inhibition assay.

Sources

• 1. Development of New Pyrazolo [3,4-b]Pyridine Derivatives as Potent Anti-Leukemic Agents and Topoisomerase IIα Inhibitors with Broad-Spectrum Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. High-fidelity imaging of amyloid-beta deposits with an ultrasensitive fluorescent probe facilitates the early diagnosis and treatment of Alzheimer's Disease [thno.org]
• 5. Identification of Multicolor Fluorescent Probes for Heterogeneous Aβ Deposits in Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. inspiralis.com [inspiralis.com]
• 7. Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors: design, synthesis, biological evaluation, and molecular docking study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of Novel Pyrazolo[3,4-b]pyridines with Affinity for β-Amyloid Plaques | MDPI [mdpi.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 12. MTT assay protocol | Abcam [abcam.com]

Technical Notes & Optimization

Navigating the Knorr Pyrazole Synthesis: A Technical Support Guide for Researchers

Prepared by a Senior Application Scientist

Welcome to the technical support center for the Knorr pyrazole synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this classic and powerful reaction. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific principles to empower you to troubleshoot and optimize your syntheses effectively. The Knorr synthesis, while robust, presents nuances that can lead to challenges with impurities, yield, and regioselectivity. This guide is structured to address these common issues in a direct, question-and-answer format, grounded in mechanistic understanding and practical experience.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions regarding the Knorr pyrazole synthesis.

Q1: What is the fundamental mechanism of the Knorr pyrazole synthesis?

The Knorr pyrazole synthesis is a condensation reaction between a hydrazine (or a substituted hydrazine) and a 1,3-dicarbonyl compound (such as a β-diketone or a β-ketoester).[1][2] The reaction typically proceeds in two main stages under acidic conditions.[2][3] First, the hydrazine reacts with one of the carbonyl groups of the 1,3-dicarbonyl compound to form a hydrazone intermediate.[1] This is followed by an intramolecular cyclization where the second nitrogen atom of the hydrazine attacks the remaining carbonyl group, which, after dehydration, results in the formation of the stable aromatic pyrazole ring.[1][2]

Q2: Why are acidic conditions typically required for the Knorr synthesis?

Acid catalysis is crucial for several steps in the mechanism. It protonates one of the carbonyl oxygens, activating the carbonyl carbon for nucleophilic attack by the hydrazine.[3] This facilitates the initial formation of the hydrazone intermediate. Subsequently, acid catalysis is also important for the dehydration step of the cyclic intermediate to form the final aromatic pyrazole.[3] Reactions attempted at neutral or basic pH often stall at the hydrazone stage and may not proceed to the desired pyrazole product.[3]

Q3: What are the most common starting materials for this synthesis?

The versatility of the Knorr synthesis stems from the wide variety of commercially available starting materials. Common 1,3-dicarbonyl compounds include acetylacetone, ethyl acetoacetate, and other β-ketoesters.[1] A range of hydrazines can be used, including hydrazine hydrate, phenylhydrazine, and other substituted hydrazines.[1] The choice of substituents on both starting materials directly translates to the substitution pattern on the final pyrazole ring.

Q4: Can I expect a single product when using an unsymmetrical 1,3-dicarbonyl compound?

Not always. When an unsymmetrical 1,3-dicarbonyl compound is used with a substituted hydrazine, the formation of two regioisomers is possible.[4] The regioselectivity is determined by which carbonyl group the substituted nitrogen of the hydrazine attacks initially. This is influenced by the relative reactivity of the two carbonyl groups (ketones are generally more reactive than esters) and steric hindrance.[5]

Troubleshooting Guide: Impurities and Side Reactions

This section provides a deeper dive into specific problems you may encounter during your Knorr pyrazole synthesis experiments.

Issue 1: Low or No Yield of the Desired Pyrazole

Q: I've mixed my β-ketoester and substituted hydrazine, but I'm only isolating the starting materials or a hydrazone intermediate. What's going wrong?

This is a classic symptom of improper reaction conditions, specifically a lack of sufficient acid catalysis. The formation of the hydrazone intermediate can often occur without a catalyst, but the subsequent cyclization and dehydration to the aromatic pyrazole requires an acid.[3]

• Causality: At neutral or near-neutral pH (pH 7-8.5), the hydrazone intermediate can be stable and may not cyclize.[3] The energy barrier for the intramolecular condensation and subsequent dehydration is too high without acid to activate the second carbonyl group.

• Solution:

  • Ensure Acidic Conditions: Add a catalytic amount of a weak acid, such as glacial acetic acid, to your reaction mixture.[1] Typically, a few drops are sufficient.[1]

  • Monitor pH: If your reaction is buffered, ensure the pH is in the acidic range (ideally pH 3-5).[3]

  • Heat: Providing thermal energy can help overcome the activation barrier. Heating the reaction, for example to 100°C, is a common practice.[1]

Issue 2: Presence of an Unexpected Isomeric Impurity

Q: My NMR and Mass Spec data suggest I have a mixture of two isomers. How can I control the regioselectivity and how do I confirm the identity of each isomer?

The formation of regioisomers is a common challenge with unsymmetrical 1,3-dicarbonyls.[4] The distribution of these isomers is dependent on both kinetic and thermodynamic factors.

• Causality: The initial attack of the substituted hydrazine can occur at either of the two different carbonyl centers. The more electrophilic carbonyl will typically react faster. For instance, in a β-ketoester, the ketone carbonyl is generally more reactive than the ester carbonyl.[5] Steric hindrance at one carbonyl site can also direct the hydrazine to the less hindered position.[5]

• Strategies for Control & Confirmation:

  • Temperature Control: Running the reaction at a lower temperature may favor the kinetically controlled product, which results from the attack at the more reactive carbonyl.

  • Solvent Effects: The polarity of the solvent can influence the tautomeric equilibrium of the β-dicarbonyl starting material, which in turn can affect the regioselectivity. Experimenting with different solvents may alter the isomeric ratio.

  • Purification:

    • Column Chromatography: Regioisomers often have slightly different polarities and can be separated by silica gel chromatography.

    • Recrystallization: Fractional crystallization can sometimes be effective if the solubilities of the isomers in a particular solvent system are sufficiently different.

    • Acid Salt Formation: A less common but potentially effective method is to treat the mixture with an acid to form acid addition salts, which may have different crystallization properties, allowing for separation.[6]

  • Analytical Confirmation:

    • NMR Spectroscopy: 2D NMR techniques are invaluable for distinguishing regioisomers.

      • NOESY (Nuclear Overhauser Effect Spectroscopy): Can show through-space correlations between protons on the N-substituent and protons on the pyrazole ring, confirming their proximity.[7]

      • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are 2-3 bonds away, helping to establish the connectivity of the pyrazole core.[7]

    • HPLC-MS: Can often separate the regioisomers, and the mass spectrum will confirm they are isomers (same molecular weight).[8]

Issue 3: Identification of an Impurity with a Higher Molecular Weight

Q: I'm observing a significant impurity with a mass that corresponds to my dicarbonyl compound plus two molecules of my hydrazine. What is this and how can I avoid it?

This is likely a di-addition product, where both carbonyl groups of the 1,3-dicarbonyl have reacted with a molecule of hydrazine, but cyclization has not occurred as expected.

• Causality: This can happen if the stoichiometry of the reactants is not well-controlled, particularly with an excess of hydrazine. It may also be favored under conditions that promote hydrazone formation but hinder the cyclization step.

• Mitigation Strategies:

  • Control Stoichiometry: Use a controlled amount of the hydrazine, typically a slight excess (e.g., 1.1 to 1.2 equivalents) is sufficient. A large excess should be avoided.

  • Order of Addition: Consider adding the hydrazine slowly to a solution of the 1,3-dicarbonyl compound in an acidic solvent. This ensures that the dicarbonyl is not overwhelmed by a high concentration of hydrazine.

  • Ensure Cyclization Conditions: As with low yield issues, ensure that the reaction is sufficiently acidic and heated to promote the intramolecular cyclization over intermolecular side reactions.

Experimental Protocols

General Protocol for Knorr Pyrazole Synthesis

This protocol is a general guideline and may require optimization for specific substrates.

• To a round-bottom flask equipped with a magnetic stir bar and a condenser, add the 1,3-dicarbonyl compound (1.0 eq).

• Add a suitable solvent such as ethanol or glacial acetic acid.

• Add the substituted hydrazine (1.0 - 1.2 eq).

• If using a neutral solvent like ethanol, add a catalytic amount of glacial acetic acid (e.g., 3-5 drops).

• Heat the reaction mixture to reflux (typically 80-120 °C) and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• If the product precipitates, it can be collected by filtration. If not, the solvent can be removed under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate/hexanes) or by column chromatography.

Protocol for Analysis of Regioisomers by 2D NMR

• Prepare a concentrated sample of the isomeric mixture in a suitable deuterated solvent (e.g., DMSO-d6, CDCl3).

• Acquire standard 1D ¹H and ¹³C spectra.

• Acquire a 2D NOESY spectrum to identify spatial correlations. Look for correlations between the N-substituent protons and the protons on the pyrazole ring.

• Acquire a 2D HMBC spectrum to confirm connectivity. Look for correlations from the N-substituent protons to the carbons of the pyrazole ring.

Data Summary

Issue	Common Cause	Recommended Action	Analytical Technique for Diagnosis
Low/No Yield	Insufficient acid catalysis	Add catalytic acetic acid, ensure acidic pH	HPLC-MS to identify stalled hydrazone intermediate
Regioisomer Formation	Use of unsymmetrical dicarbonyl	Optimize temperature, change solvent, purify via chromatography or recrystallization	NMR (¹H, ¹³C, NOESY, HMBC), HPLC
High MW Impurity	Excess hydrazine, poor cyclization conditions	Control stoichiometry, slow addition of hydrazine, ensure acidic conditions and heat	HPLC-MS to identify di-addition product
Product Oils Out	Improper precipitation/recrystallization solvent	Use a solvent system where the product has lower solubility upon cooling	Visual observation, solubility tests
Reaction Exotherm	Rapid reaction kinetics	Slow addition of reagents, external cooling	Temperature monitoring

Visualizing the Process

Knorr Pyrazole Synthesis Mechanism

Caption: A workflow for troubleshooting low-yield reactions.

References

• Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC - NIH.
• Knorr pyrrole synthesis - Wikipedia.
• Knorr Pyrazole Synthesis of Edaravone - The Royal Society of Chemistry.

• Knorr Pyrazole Synthesis - ResearchGate. Available at: [Link]

• Knorr Pyrazole Synthesis - Chem Help Asap.

• Paal-Knorr Pyrrole Synthesis - Organic Chemistry Portal. Available at: [Link]

• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - RSC Publishing.

• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - ResearchGate. Available at: [Link]

• Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PubMed Central. Available at: [Link]

• Knorr Pyrazole Synthesis (M. Pharm) | PPTX - Slideshare. Available at: [Link]

• Isolation and Characterization of Regioisomers of Pyrazole-Based Palladacycles and Their Use in α-Alkylation of Ketones Using Alcohols | Organometallics - ACS Publications. Available at: [Link]

• CHEMOSELECTIVE SYNTHESIS OF PYRAZOLE DERIVATIVES VIA β-ENAMINO KETO ESTERS. Available at: [Link]

• WO2011076194A1 - Method for purifying pyrazoles - Google Patents.

• Cascade Synthesis of Pyrroles from Nitroarenes with Benign Reductants Using a Heterogeneous Cobalt Catalyst - PMC - NIH. Available at: [Link]

• 1H NMR spectrum of N-((1H-pyrazol-1-yl)methyl)thiazol-2-amine, 7. - ResearchGate. Available at: [Link]

• Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy - Oxford Instruments. Available at: [Link]

Sources

• 1. chemhelpasap.com [chemhelpasap.com]
• 2. Knorr Pyrazole Synthesis (M. Pharm) | PPTX [slideshare.net]
• 3. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 5. rsc.org [rsc.org]
• 6. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 7. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Side Reactions in Substituted Pyrazole Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in the synthesis of substituted pyrazoles. Pyrazoles are a cornerstone of modern medicinal chemistry, appearing in numerous blockbuster drugs.[1] However, their synthesis is often plagued by side reactions that can complicate purification and reduce yields.

This document provides in-depth, experience-driven troubleshooting advice in a direct question-and-answer format. We will explore the causality behind common side reactions and provide validated protocols to overcome them.

Section 1: Frequently Asked Questions (FAQs) - General Issues

This section addresses the most common and recurring problems encountered during the synthesis of substituted pyrazoles.

Q1: My reaction with an unsymmetrical 1,3-diketone and a substituted hydrazine produced a mixture of two isomers that are very difficult to separate. What is happening and how can I improve the regioselectivity?

A1: This is the most frequent challenge in pyrazole synthesis, particularly via the Knorr condensation.[1][2] You are observing the formation of two constitutional regioisomers. The reaction of a substituted hydrazine (R¹-NHNH₂) with an unsymmetrical 1,3-dicarbonyl compound (R²-CO-CH₂-CO-R³) can proceed via two different pathways, leading to isomeric pyrazoles where the R¹ substituent is adjacent to either the R² or R³ group.

Causality: The regioselectivity is determined by which carbonyl group undergoes the initial nucleophilic attack by a specific nitrogen atom of the hydrazine. This is governed by a delicate balance of factors:

• Steric Hindrance: The less sterically hindered carbonyl group is generally favored for initial attack.

• Electronic Effects: The more electrophilic (electron-deficient) carbonyl carbon is more susceptible to nucleophilic attack. For instance, a trifluoromethyl (CF₃) group makes the adjacent carbonyl significantly more electrophilic than a methyl (CH₃) group.[1]

• Hydrazine Nucleophilicity: In a substituted hydrazine (e.g., phenylhydrazine), the terminal -NH₂ group is typically more nucleophilic and less sterically hindered than the substituted -NHR group.[1]

• Reaction Conditions (pH): The reaction mechanism can be pH-dependent. Acidic conditions can favor attack at the more basic carbonyl (after protonation), while basic conditions might favor attack at the more electrophilic carbonyl.

Troubleshooting Strategy:

• Modify Reaction Conditions: Switching from a protic solvent like ethanol to a dipolar aprotic solvent (e.g., DMF, DMAc) in the presence of acid can significantly enhance regioselectivity.[1]

• Leverage Electronic Differences: If possible, design your 1,3-dicarbonyl substrate to have one carbonyl significantly more electrophilic than the other. For example, using a trifluoroacetylacetone instead of acetylacetone leads to highly selective reactions.[1]

For a detailed workflow, please see Troubleshooting Guide 1 below.

Q2: My NMR analysis shows a mixture of my desired pyrazole and a significant amount of a pyrazoline. Why did this happen and how do I complete the reaction?

A2: This issue is characteristic of pyrazole synthesis starting from α,β-unsaturated carbonyl compounds (e.g., chalcones) and hydrazines. The initial reaction is a cyclocondensation that forms a pyrazoline, which is a non-aromatic, five-membered ring. This pyrazoline must then be oxidized to form the stable, aromatic pyrazole ring.[1][2][3] Your result indicates that this oxidation step is incomplete.

Causality:

• Insufficient Oxidant: The chosen oxidizing agent may not be potent enough, or it may have been used in a substoichiometric amount.

• Reaction Conditions: Some oxidation reactions require specific temperatures or catalysts to proceed to completion. For example, some protocols rely on ambient oxygen, which can be slow and inefficient.[4]

• Pyrazoline Stability: The intermediate pyrazoline may be relatively stable under your reaction conditions, requiring a more forceful push to aromatize.

Troubleshooting Strategy:

• Introduce an Oxidant: If you are not already using one, add a suitable oxidizing agent. Common choices include bromine, iodine, or simply heating in DMSO under an oxygen atmosphere.[1][4]

• Optimize Conditions: Increase the reaction temperature or extend the reaction time after the initial cyclocondensation to promote aromatization.

• Alternative Route: Consider using a starting material with a built-in leaving group at the β-position of the unsaturated carbonyl. This allows for direct formation of the pyrazole via an elimination reaction, bypassing the need for a separate oxidation step.[1][2]

Refer to Troubleshooting Guide 2 for a detailed protocol on in-situ oxidation.

Q3: I am using a β-ketoester to synthesize a pyrazole, but I'm getting a significant amount of a pyrazolone byproduct. How can I favor the formation of the desired substituted pyrazole?

A3: This side reaction is common when one of the carbonyl groups in the 1,3-dicarbonyl system is an ester. The reaction with hydrazine can lead to the formation of a 5-hydroxypyrazole, which exists in tautomeric equilibrium with the more stable 5-pyrazolone.[5] While technically a pyrazole derivative, it may not be the product you desire if you are aiming for a different substitution pattern.

Causality: The ester group is a competent leaving group (as an alcoholate) after the initial cyclization. The resulting intermediate can readily tautomerize to the stable pyrazolone form. This pathway competes with the standard dehydration that would occur with a 1,3-diketone.

Troubleshooting Strategy:

• Choice of Starting Material: The most effective way to avoid this is to use a 1,3-diketone instead of a β-ketoester if your target structure allows it. This eliminates the pathway to the pyrazolone.

• Protecting Groups: If the ester functionality is essential, consider strategies to modify the reactivity. However, this often adds complexity to the synthesis.

• Reaction Control: In some specific cases, careful control of pH and temperature might influence the ratio of products, but preventing pyrazolone formation entirely is challenging when using a β-ketoester.

Section 2: Troubleshooting Guides by Synthetic Route

Guide 1: Knorr Synthesis (1,3-Dicarbonyls + Hydrazines)

Problem: Poor Regioselectivity leading to isomeric mixtures.

Root Cause Analysis: The reaction of an unsymmetrical diketone (R² ≠ R³) with a substituted hydrazine proceeds through an intermediate hydrazone. The subsequent intramolecular cyclization and dehydration determine the final substitution pattern. The initial nucleophilic attack of the hydrazine's terminal NH₂ group can occur at either the Cα or Cγ carbonyl, leading to two distinct pathways.

Caption: Competing pathways in Knorr pyrazole synthesis.

Solutions & Protocols

Controlling the regioselectivity involves manipulating the reaction conditions to favor one pathway over the other.

Protocol 1: Acid-Catalyzed Synthesis for Improved Regioselectivity This protocol is designed to favor the kinetic product by promoting reaction at the more reactive carbonyl center under acidic conditions.

Step-by-Step Methodology:

• Dissolution: Dissolve the unsymmetrical 1,3-dicarbonyl compound (1.0 eq) in a suitable solvent such as ethanol or acetic acid.

• Acidification: Add a catalytic amount of a strong acid (e.g., concentrated HCl, H₂SO₄, 0.1 eq). This protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon.

• Hydrazine Addition: Slowly add the substituted hydrazine hydrochloride salt (1.05 eq) to the solution at room temperature or 0 °C to control the initial exothermic reaction. Using the hydrochloride salt helps maintain the acidic medium.

• Reaction: Stir the reaction at room temperature or heat to reflux (typically 50-80 °C) for 2-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture and neutralize with a base (e.g., saturated NaHCO₃ solution). Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer (e.g., over Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or recrystallization to isolate the major regioisomer.

Data Presentation: Influence of Substituents on Regioselectivity

R² (at C³)	R³ (at C⁵)	Condition	Major Isomer (3-sub : 5-sub)	Reference
CH₃	CF₃	Acidic (HCl)	CF₃ at C³	[1]
Phenyl	CH₃	Neutral	Mixture	[2]
Phenyl	CF₃	Acidic (HCl)	CF₃ at C³	[1]

Table summarizes expected outcomes based on electronic disparity between substituents.

Guide 2: Synthesis from α,β-Unsaturated Carbonyls

Problem: Isolation of Pyrazoline Intermediate / Incomplete Aromatization.

Root Cause Analysis: The reaction forms a stable pyrazoline intermediate. Aromatization requires the removal of two hydrogen atoms from the heterocyclic ring, which is an oxidative process. Without an appropriate oxidant or driving force, the reaction stalls at the pyrazoline stage.

Caption: Workflow for diagnosing incomplete oxidation.

Solutions & Protocols

Protocol 2: One-Pot Cyclocondensation and In-situ Oxidation This protocol facilitates the synthesis and subsequent aromatization in a single operation, improving efficiency and yield.

Step-by-Step Methodology:

• Cyclocondensation: Dissolve the α,β-unsaturated carbonyl compound (1.0 eq) and the hydrazine derivative (1.1 eq) in a suitable solvent like acetic acid or ethanol.

• Reaction Monitoring: Heat the mixture to reflux and monitor the formation of the pyrazoline intermediate by TLC or LC-MS (this typically takes 1-4 hours).

• In-situ Oxidation: Once the starting materials are consumed, add the oxidizing agent directly to the reaction mixture.

  • Option A (Iodine): Add iodine (I₂) (1.1 eq) and continue refluxing for an additional 2-6 hours until the pyrazoline is fully converted to the pyrazole.

  • Option B (Oxygen/DMSO): If the solvent is DMSO, simply ensure an oxygen or air atmosphere (e.g., by using a balloon filled with oxygen or leaving the condenser open to air) and continue heating.[4]

• Work-up: Cool the reaction. If iodine was used, quench the excess with a saturated solution of sodium thiosulfate until the brown color disappears. Extract the product with a suitable organic solvent, wash with brine, dry, and concentrate.

• Purification: Purify the crude product via column chromatography.

References

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• El-Faham, A., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6533. Available from: [Link]

• Aggarwal, R., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 26(24), 7599. Available from: [Link]

• Müller, T. J. J. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 20, 178-218. Available from: [Link]

• Yadav, G., & Singh, R. (2023). Recent highlights in the synthesis and biological significance of pyrazole derivatives. Results in Chemistry, 5, 100891. Available from: [Link]

• Chem Help ASAP. (2021, December 16). Knorr pyrazole synthesis from a ketoester - laboratory experiment. YouTube. Available from: [Link]

• Slideshare. (n.d.). Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole. Retrieved from [Link]

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• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Pyrazole - Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole | PPTX [slideshare.net]
• 4. Pyrazole synthesis [organic-chemistry.org]
• 5. m.youtube.com [m.youtube.com]

Technical Support Center: Navigating the Specificity of Pyrazole Inhibitors

Welcome to the technical support center for pyrazole-based inhibitors. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on preventing and troubleshooting off-target effects during your experiments. The pyrazole scaffold is a privileged structure in medicinal chemistry, offering a versatile backbone for designing potent inhibitors against a wide range of targets, particularly protein kinases.[1][2][3] However, ensuring selectivity is a critical challenge that requires a deep understanding of the inhibitor's mechanism and a robust experimental design.[4]

This guide provides in-depth, field-proven insights to help you anticipate, diagnose, and mitigate off-target effects, ensuring the integrity and reproducibility of your research.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions researchers encounter when working with pyrazole inhibitors.

Q1: What makes the pyrazole scaffold so common in inhibitor design, and how does this relate to off-target effects?

A1: The pyrazole ring is a five-membered aromatic heterocycle with two adjacent nitrogen atoms. Its prevalence in medicinal chemistry stems from several advantageous properties:

• Structural Versatility: The pyrazole ring can be readily functionalized at multiple positions, allowing for the fine-tuning of steric and electronic properties to optimize binding to a specific target.[1]

• Bioisostere: It can act as a bioisostere for other aromatic rings, improving physicochemical properties like solubility and lipophilicity.[5]

• Hydrogen Bonding: The nitrogen atoms can act as both hydrogen bond donors and acceptors, facilitating strong interactions with the target protein's active site.[5]

This versatility, however, can also contribute to off-target effects. The same features that enable potent on-target binding can also lead to interactions with unintended proteins, particularly within large and conserved families like the human kinome.[4] Many pyrazole-based kinase inhibitors, for example, are ATP-competitive, and the high conservation of the ATP-binding site across different kinases can lead to promiscuous inhibition.[4]

Q2: I'm seeing a stronger effect in my cell-based assay than in my biochemical kinase assay. Does this automatically mean I have an off-target problem?

A2: Not necessarily, but it is a strong indicator that warrants further investigation.[2] Several factors could explain this discrepancy:

• On-Target Cellular Potentiation: The inhibitor might be more effective in a cellular context due to factors like active transport into the cell, leading to higher intracellular concentrations than used in the biochemical assay.

• Off-Target Synergy: The inhibitor could be hitting a secondary target in the same or a parallel signaling pathway, leading to a synergistic or amplified cellular phenotype.

• Metabolism: The compound could be metabolized in the cell to a more active form.

• Scaffold-Specific Effects: The pyrazole core itself or its substituents might have inherent biological activities independent of the intended target.

A systematic approach to deconvolution is necessary, starting with comprehensive selectivity profiling.

Q3: What is the first step I should take to assess the selectivity of my pyrazole inhibitor?

A3: The foundational step is to perform a broad biochemical kinase screen.[6][7] This involves testing your inhibitor against a large panel of kinases (ideally over 100) at a single high concentration (e.g., 1 or 10 µM).[6] This initial screen will identify potential off-targets that can then be further characterized with dose-response curves to determine their IC50 values.[8] Several commercial services offer comprehensive kinase profiling.[9][10][11]

Q4: My inhibitor is hitting several kinases with similar potency. What are my options?

A4: When faced with a non-selective inhibitor, several strategies can be employed:

• Structure-Activity Relationship (SAR) Studies: Synthesize and test analogs of your inhibitor with modifications designed to enhance selectivity. Substitutions on the pyrazole ring can significantly impact efficacy and selectivity.[1]

• Computational Modeling: Use computational methods to predict off-target interactions and guide the design of more selective compounds.[12][13][14][15] Techniques like inverse docking or binding site similarity comparisons can be very insightful.[12]

• Use Orthogonal Inhibitors: Employ a structurally different inhibitor of the same target to confirm that the observed phenotype is not due to off-target effects of your initial compound.

• Targeting the Substrate-Binding Site: As an alternative to ATP-competitive inhibitors, consider designing inhibitors that target the less conserved substrate-binding site, which can offer greater selectivity.[16]

Troubleshooting Guides

This section provides structured guidance for specific experimental issues that may arise from off-target effects of pyrazole inhibitors.

Guide 1: Unexpected Cellular Toxicity or Reduced Viability

Problem: My pyrazole inhibitor is causing significant cell death or a reduction in viability at concentrations where I expect to see specific target inhibition, and this doesn't correlate with the known function of my primary target.

Potential Cause: The inhibitor may be engaging one or more off-target kinases that regulate critical cell survival pathways, or it may have general cytotoxic effects unrelated to kinase inhibition.

Troubleshooting Workflow

Caption: Workflow for addressing potency discrepancies.

Step-by-Step Investigation:

• Assess Cell Permeability: Use computational models (e.g., calculating cLogP) or experimental assays (e.g., PAMPA) to predict or measure cell permeability. Poor permeability is a common reason for a drop in potency in cellular assays. [17]2. Check for Drug Efflux: Many cells express efflux pumps like P-glycoprotein (P-gp) that can actively remove your inhibitor, lowering its effective intracellular concentration. This can be tested by co-incubating with known efflux pump inhibitors.

• Confirm Target Engagement: It is crucial to confirm that your inhibitor is binding to its intended target inside the cell. Techniques like the Cellular Thermal Shift Assay (CETSA) or NanoBRET® Target Engagement Assays are the gold standard for this. [18]4. Consider ATP Competition: For ATP-competitive inhibitors, the high concentration of ATP in cells (millimolar range) compared to the low ATP concentrations often used in biochemical assays can lead to a significant rightward shift in the IC50 value. [8]

Key Experimental Protocols

To ensure the scientific integrity of your findings, here are detailed protocols for essential validation experiments.

Protocol 1: Kinase Selectivity Profiling (Biochemical)

This protocol outlines a general approach for assessing inhibitor selectivity using a commercial kinase profiling service.

• Compound Preparation:

  • Prepare a 10 mM stock solution of your pyrazole inhibitor in 100% DMSO. [17] * Ensure the purity of your compound is >95% as determined by HPLC.

• Primary Screen (Single Concentration):

  • Submit your compound to a vendor for screening against their largest available kinase panel (e.g., >300 kinases). [6] * Request screening at a concentration of 1 µM or 10 µM. The data will be reported as percent inhibition relative to a control.

• Secondary Screen (IC50 Determination):

  • From the primary screen, identify all kinases that are inhibited by >70-80% at the tested concentration. [6] * Request a 10-point dose-response curve for each of these "hits" to determine their IC50 values. [8]4. Data Analysis:

  • Analyze the IC50 values to determine the selectivity profile. A highly selective inhibitor will have a significantly lower IC50 for the primary target compared to all other kinases.

  • Visualize the data using a kinase tree map to better understand the selectivity within and across kinase families.

Table 1: Example Kinase Selectivity Profile for a Hypothetical Pyrazole Inhibitor (Compound X)

Kinase Target	IC50 (nM)	Fold Selectivity vs. Primary Target
Primary Kinase A	10	1x
Off-Target Kinase B	250	25x
Off-Target Kinase C	1,200	120x
Off-Target Kinase D	>10,000	>1,000x

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful method to verify that an inhibitor binds to its target in a cellular environment. It relies on the principle that ligand binding stabilizes the target protein against thermal denaturation.

• Cell Treatment:

  • Culture your cells of interest to ~80% confluency.

  • Treat the cells with your pyrazole inhibitor at various concentrations (and a vehicle control, e.g., 0.1% DMSO) for a specified time (e.g., 1-2 hours) at 37°C.

• Heating Step:

  • Harvest the cells and resuspend them in a suitable buffer.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots across a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature. One aliquot should be kept at room temperature as a non-heated control.

• Cell Lysis and Protein Quantification:

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble fraction (containing non-denatured protein) from the precipitated fraction by centrifugation.

  • Quantify the amount of the target protein remaining in the soluble fraction using Western blotting or another suitable method.

• Data Analysis:

  • Plot the amount of soluble target protein as a function of temperature for both the vehicle- and inhibitor-treated samples.

  • A successful target engagement will result in a rightward shift of the melting curve for the inhibitor-treated samples, indicating thermal stabilization.

Conclusion

The pyrazole scaffold will undoubtedly continue to be a cornerstone of modern drug discovery. [19]By understanding the underlying chemical principles and employing a rigorous, multi-faceted validation strategy, researchers can successfully navigate the challenges of off-target effects. This guide provides a framework for troubleshooting and ensuring that the biological effects you observe are truly a result of modulating your intended target. Proactive and thorough characterization of your pyrazole inhibitors is paramount for generating high-quality, reproducible data and for the successful development of new therapeutic agents.

References

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. National Center for Biotechnology Information.[Link]

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. National Center for Biotechnology Information.[Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. MDPI.[Link]

• Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics | Oxford Academic.[Link]

• A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. National Center for Biotechnology Information.[Link]

• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology.[Link]

• Kinase assays. BMG LABTECH.[Link]

• Kinase Activity Profiling Services. Pamgene.[Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. National Center for Biotechnology Information.[Link]

• Basic Mechanisms of JAK Inhibition. National Center for Biotechnology Information.[Link]

• Computational methods for analysis and inference of kinase/inhibitor relationships. National Center for Biotechnology Information.[Link]

• Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate. American Chemical Society.[Link]

• POS0091 OFF-TARGET PROFILING OF JANUS KINASE (JAK) INHIBITORS IN RHEUMATOID ARTHRITIS: A COMPUTER-BASED APPROACH FOR DRUG SAFETY STUDIES AND REPURPOSING. ResearchGate.[Link]

• KinasePred: A Computational Tool for Small-Molecule Kinase Target Prediction. MDPI.[Link]

• Kinase Panel Screening and Profiling Service. Reaction Biology.[Link]

• Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. ResearchGate.[Link]

• Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. ResearchGate.[Link]

• Enhancing the Selectivity of Kinase Inhibitors in Oncology: A Chemical Biology Perspective. Taylor & Francis Online.[Link]

• Pyrazole-Based Thrombin Inhibitors with a Serine-Trapping Mechanism of Action: Synthesis and Biological Activity. MDPI.[Link]

• Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate. PubMed.[Link]

• Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. National Center for Biotechnology Information.[Link]

• Kinase Panel Profiling. Pharmaron.[Link]

• Design, synthesis, and docking studies of novel pyrazole-based scaffolds and their evaluation as VEGFR2 inhibitors in the treatment of prostate cancer. RSC Publishing.[Link]

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research.[Link]

• Off-Target Effects of BCR-ABL and JAK2 Inhibitors. PubMed.[Link]

• 10 JAK Inhibitor Side Effects You'll Want to Know About. GoodRx.[Link]

• Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers.[Link]

• Inherent Efficacies of Pyrazole-Based Derivatives for Cancer Therapy: The Interface Between Experiment and In Silico. Taylor & Francis Online.[Link]

• Recent Advances in the Inhibition of p38 MAPK as a Potential Strategy for the Treatment of Alzheimer's Disease. National Center for Biotechnology Information.[Link]

• Computational Modeling of Kinase Inhibitor Selectivity. National Center for Biotechnology Information.[Link]

• A practical guide for the assay-dependent characterisation of irreversible inhibitors. National Center for Biotechnology Information.[Link]

• Important safety information for Janus kinase (JAK) inhibitors. Therapeutic Goods Administration (TGA).[Link]

• Pyrazole Scaffolds: A promising frontier in drug discovery. Connect Journals.[Link]

• Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate. ResearchGate.[Link]

• Synthesis and Evaluation of Novel Pyrazole Ethandiamide Compounds as Inhibitors of Human THP-1 Monocytic Cell Neurotoxicity. National Center for Biotechnology Information.[Link]

• Frontiers in Cell-Cycle-Targeting Therapies: Addressing the Heterogeneity of the Cancer Cell Cycle. MDPI.[Link]

• The prospect of substrate-based kinase inhibitors to improve target selectivity and overcome drug resistance. National Center for Biotechnology Information.[Link]

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Technical Support Center: Purity Confirmation of 1-Propyl-1H-pyrazol-4-ol

Welcome to the technical support guide for confirming the purity of 1-Propyl-1H-pyrazol-4-ol. This document provides a comprehensive, question-and-answer-based resource for researchers, scientists, and drug development professionals. It is designed to offer not just procedural steps, but also the underlying scientific rationale to empower you to troubleshoot and validate your experimental results effectively.

Frequently Asked Questions (FAQs)

Q1: What are the first steps I should take to assess the purity of a new batch of 1-Propyl-1H-pyrazol-4-ol?

A1: A multi-pronged analytical approach is essential for a comprehensive purity assessment. No single technique can definitively confirm purity. The recommended starting points are:

• Visual Inspection: Check for uniform color and consistency. Any discoloration or presence of multiple phases could indicate impurities.

• Thin-Layer Chromatography (TLC): This is a quick and inexpensive method to get a preliminary idea of the number of components in your sample.

• High-Performance Liquid Chromatography (HPLC): This is the cornerstone for quantitative purity analysis, allowing for the separation and quantification of the main compound from its impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the chemical structure of the main component and identifying any structurally related impurities or residual solvents.

Q2: My ¹H NMR spectrum shows unexpected small peaks. What could they be?

A2: Unexpected peaks in an NMR spectrum can arise from several sources:

• Residual Solvents: Solvents used during synthesis or purification (e.g., acetone, ethyl acetate, hexane) are common culprits. Compare the chemical shifts of the unknown peaks to known solvent chemical shift tables.

• Water: A broad peak, typically between 1.5 and 4.5 ppm (depending on the solvent), can indicate the presence of water.

• Regioisomers: The synthesis of N-substituted pyrazoles can sometimes yield isomeric byproducts. For example, alkylation of a pyrazole can occur at different nitrogen atoms, leading to regioisomers that would have distinct NMR spectra.

• Starting Materials or Intermediates: Incomplete reactions can leave residual starting materials or reaction intermediates in your final product.

• Degradation Products: The compound may have degraded due to improper storage or handling.

Q3: I am seeing peak tailing in my HPLC chromatogram. What is the cause and how can I fix it?

A3: Peak tailing, where a peak is not symmetrical and has a "tail," is a common issue in HPLC. It can be caused by several factors:

• Column Overload: Injecting too concentrated a sample can lead to peak tailing. Try diluting your sample.

• Secondary Interactions: Interactions between the analyte and the stationary phase (e.g., interaction of a basic analyte with acidic silanol groups on the silica support) can cause tailing. Adding a small amount of a competing agent, like triethylamine (TEA), to the mobile phase can mitigate this.

• Column Contamination or Void: A blocked column frit or a void at the head of the column can distort peak shape. Try back-flushing the column or, if the problem persists, replacing the column may be necessary.

• Inappropriate Mobile Phase pH: If the mobile phase pH is close to the pKa of your compound, it can exist in both ionized and non-ionized forms, leading to poor peak shape. Ensure your mobile phase is buffered at a pH at least 2 units away from the compound's pKa.

Workflow for Purity Determination

A systematic approach ensures all aspects of purity are addressed, from structural confirmation to quantitative assessment.

Technical Support Center: Synthesis of Pyrazoline Derivatives

Welcome to the technical support center for the synthesis of pyrazoline derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are working with these versatile heterocyclic compounds. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you navigate the common challenges encountered during the synthesis of pyrazolines, particularly from chalcone precursors. Our aim is to provide not just procedural steps, but also the underlying chemical principles to empower you to make informed decisions in your experiments.

Troubleshooting Guide: Common Pitfalls in Pyrazoline Synthesis

The synthesis of 2-pyrazolines, most commonly via the cyclization of α,β-unsaturated ketones (chalcones) with hydrazine derivatives, is a robust reaction. However, several issues can arise, leading to low yields, impure products, or complete reaction failure. This section addresses the most frequently encountered problems.

Problem	Potential Cause(s)	Recommended Solution(s) & Scientific Rationale
Low or No Product Formation	1. Incomplete Chalcone Synthesis: The precursor chalcone may be impure or not fully formed.	Verify Chalcone Purity: Before starting the pyrazoline synthesis, ensure your chalcone is pure. Characterize it using ¹H NMR and check for the disappearance of the starting aldehyde and ketone signals. Purify via recrystallization if necessary.
2. Inefficient Cyclization: The intermediate hydrazone is formed but does not cyclize. This is common in neutral or insufficiently acidic/basic conditions.[1][2]	Catalyst Optimization: The cyclization of the intermediate hydrazone is often the rate-limiting step. The addition of a catalytic amount of glacial acetic acid can protonate the carbonyl oxygen, making the carbon more electrophilic and promoting the intramolecular nucleophilic attack by the distal nitrogen of the hydrazine moiety.[2][3] Alternatively, for base-catalyzed reactions, ensure a suitable base like NaOH or KOH is used to facilitate the reaction.[4]
3. Low Reactivity of Hydrazine: Substituted hydrazines, particularly arylhydrazines, can be less nucleophilic, leading to slower reaction rates.	Increase Reaction Time and/or Temperature: For less reactive hydrazines, extending the reflux time or cautiously increasing the reaction temperature can improve conversion. Monitor the reaction progress diligently using TLC to avoid decomposition.
Product is a Viscous Oil or Fails to Crystallize ("Oiling Out")	1. Presence of Impurities: Residual starting materials, solvents, or side products can act as eutectic contaminants, depressing the melting point and preventing crystallization.	Purification is Key: If your product "oils out" during recrystallization, it is often a sign of impurities. Attempt purification using column chromatography on silica gel. A gradient elution with a hexane/ethyl acetate solvent system is typically effective.
2. Incorrect Recrystallization Solvent: The chosen solvent may not be optimal for your specific pyrazoline derivative.	Solvent Screening: Experiment with different recrystallization solvents. Ethanol is a common choice, but other alcohols or solvent mixtures (e.g., ethanol/water, ethyl acetate/hexane) may be more suitable. The ideal solvent should dissolve the compound when hot but not at room temperature.
3. Product's Intrinsic Properties: Some pyrazoline derivatives are inherently low-melting solids or oils at room temperature.	Characterize the Oil: If purification does not yield a solid, confirm the identity and purity of the oil using ¹H NMR and mass spectrometry. If it is the desired product, it can be used as is for subsequent steps or applications.
Presence of an Aromatic Byproduct (Pyrazole)	1. Oxidative Aromatization: Pyrazolines can be readily oxidized to the more thermodynamically stable aromatic pyrazoles.[5][6] This can occur in the presence of air (oxygen) during prolonged heating, or if certain catalysts are used.[6]	Minimize Air Exposure and Heat: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) if pyrazole formation is a persistent issue. Avoid unnecessarily long reflux times.
2. Choice of Catalyst/Solvent: Some reaction conditions, such as using tetrabutylammonium bromide (TBAB) as a catalyst or heating in DMSO with oxygen, can promote oxidation.[6]	Select Appropriate Conditions: For the synthesis of pyrazolines, acetic acid in ethanol is a standard condition that generally minimizes oxidation.[3] If you are aiming for pyrazoles, then oxidative conditions can be intentionally employed.[6]
Multiple Spots on TLC Plate	1. Incomplete Reaction: The presence of spots corresponding to the starting chalcone and/or the hydrazone intermediate.	Monitor and Extend Reaction Time: Continue to reflux the reaction mixture and monitor by TLC every 1-2 hours until the starting material spot disappears.
2. Formation of Side Products: Additional spots may correspond to the pyrazole byproduct or other unforeseen side reactions.	Isolate and Characterize: If significant side products are observed, it may be necessary to isolate them via column chromatography and characterize them to understand the competing reaction pathways. This can inform further optimization of the reaction conditions.

Visualizing the Reaction Pathway and Troubleshooting

To better understand the synthesis and potential pitfalls, the following diagrams illustrate the general reaction mechanism and a logical troubleshooting workflow.

Caption: General reaction mechanism for pyrazoline synthesis.

Caption: A logical workflow for troubleshooting pyrazoline synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the role of acetic acid in the reaction? Is it always necessary?

A1: Acetic acid typically serves as a catalyst. The reaction of a chalcone with hydrazine first forms a hydrazone intermediate. The subsequent intramolecular cyclization to the pyrazoline ring is often acid-catalyzed.[1][2][3] Acetic acid protonates the carbonyl oxygen of the chalcone (or the imine nitrogen of the hydrazone), which enhances the electrophilicity of the β-carbon, facilitating the nucleophilic attack by the terminal nitrogen of the hydrazine moiety (an intramolecular Michael addition). While not always strictly necessary, its presence can significantly increase the reaction rate and yield, especially for less reactive substrates.

Q2: My TLC plate shows multiple spots. How can I identify what they are?

A2: A typical TLC of a pyrazoline synthesis reaction might show spots for the starting chalcone, the pyrazoline product, and potentially the pyrazole byproduct. Generally, the chalcone is less polar than the pyrazoline due to the presence of the polar N-H bonds in the latter. The pyrazole, being aromatic, is often less polar than the corresponding pyrazoline.

Compound	Typical TLC Rf Value	Key ¹H NMR Signals (in CDCl₃)
Chalcone	Highest	Two doublets for the α and β vinyl protons (~7.0-8.0 ppm).[7]
Pyrazole	Intermediate/High	A singlet for the C4-H proton of the pyrazole ring (~6.5-6.7 ppm).
Pyrazoline	Lowest	An ABX spin system for the C4 and C5 protons, appearing as three distinct doublet of doublets (~3.0-5.5 ppm).[3]

Note: Rf values are highly dependent on the solvent system and the specific compounds. This table provides a general guide.

Q3: Can I use a base instead of an acid as a catalyst?

A3: Yes, base-catalyzed conditions are also commonly used for pyrazoline synthesis.[4] In this case, the base (e.g., NaOH, KOH in ethanol) deprotonates the hydrazine, increasing its nucleophilicity for the initial attack on the β-carbon of the chalcone. The choice between acidic and basic conditions can sometimes influence the product distribution and yield depending on the specific substrates.

Q4: How can I definitively distinguish between a pyrazoline and a pyrazole using spectroscopy?

A4: ¹H NMR spectroscopy is the most definitive method. As mentioned in the table above, the pyrazoline ring has a characteristic set of signals for the aliphatic protons at the C4 and C5 positions, which typically appear as an ABX system of three doublet of doublets.[3] In contrast, the corresponding pyrazole is an aromatic ring and will show a characteristic singlet for the proton at the C4 position. In the IR spectrum, pyrazolines will show a C=N stretch (around 1590-1624 cm⁻¹), while pyrazoles will have characteristic aromatic C=C and C=N stretching frequencies.

Detailed Experimental Protocol: Synthesis of a 1,3,5-Trisubstituted-2-Pyrazoline

This protocol provides a general and robust method for the synthesis of pyrazoline derivatives from chalcones and hydrazine hydrate, incorporating best practices to minimize common pitfalls.

Materials:

• Substituted Chalcone (1.0 eq)

• Hydrazine Hydrate (1.2 eq)

• Glacial Acetic Acid (catalytic amount, ~0.1-0.2 eq)

• Ethanol (or other suitable alcohol)

• Standard laboratory glassware for reflux

• TLC plates (silica gel 60 F254)

• Hexane and Ethyl Acetate for TLC and chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve the chalcone (1.0 eq) in a minimal amount of ethanol.

• Addition of Reagents: To the stirred solution, add hydrazine hydrate (1.2 eq) dropwise at room temperature. Following the addition of hydrazine, add a catalytic amount of glacial acetic acid.

• Reaction: Heat the reaction mixture to reflux. The temperature will depend on the boiling point of the chosen solvent (for ethanol, ~78 °C).

• Monitoring: Monitor the progress of the reaction by TLC every hour.[8] Use a suitable solvent system (e.g., 7:3 hexane:ethyl acetate) to clearly resolve the starting chalcone and the product. The reaction is complete when the chalcone spot is no longer visible.

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Slowly pour the reaction mixture into a beaker of ice-cold water with stirring.[9]

• Isolation: The pyrazoline product will often precipitate as a solid. Collect the solid by vacuum filtration. Wash the solid with cold water to remove any residual acid and hydrazine salts.

• Purification:

  • Recrystallization: Recrystallize the crude product from a suitable solvent (e.g., ethanol).[1] If the product oils out, try a different solvent system or proceed to column chromatography.

  • Column Chromatography: If recrystallization is ineffective or if significant impurities are present, purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

• Characterization: Dry the purified product under vacuum. Characterize the final product by determining its melting point and obtaining ¹H NMR, ¹³C NMR, and mass spectra to confirm its structure and purity.[3][4]

By understanding the underlying chemistry and being aware of the common pitfalls, the synthesis of pyrazoline derivatives can be a highly efficient and rewarding process. This guide serves as a starting point for troubleshooting and optimizing your specific synthetic challenges.

References

• Rajalakshmi, R., & Elakkiya, T. (2018). Synthesis and Characterization of Pyrazoline Derivatives under Three Different Catalytic Conditions. Journal of Chemical and Pharmaceutical Research, 10(3), 80-84.

• Synthesis of new pyrazolone and pyrazole-based adamantyl chalcones and antimicrobial activity. (2020). Journal of the Indian Chemical Society. Available at: [Link]

• PEG Mediated Synthesis of Pyrazole based Chalcones and their Characterisation. (n.d.). International Journal of Science and Research (IJSR).
• Jadhav, S. R., Gayake, M., & Katade, S. R. (2017). Synthesis of series of chalcone and pyrazoline derivatives.
• Yusuf, M., & Jain, P. (2014). Synthesis and Crystal Structures of N-Substituted Pyrazolines. International Journal of Organic Chemistry, 4, 127-134.
• SYNTHESIS OF CHALCONE AND PYRAZOLINE DERIVATIVES WITH ACETOPHENONE AND VERATRALDEHYDE AS PRECURSORS. (2024). Medical Sains: Jurnal Ilmiah Kefarmasian.
• Çelik, G. (2021). Synthesis and structural characterization of novel pyrazoline derivatives. Gümüşhane University Journal of Science and Technology Institute, 11(2), 622-628.
• Kumaraswamy, D., & Prashanth, D. (2017). SYNTHESIS AND EVALUATION OF PYRAZOLINE DERIVATIVES AS ANTIBACTERIAL AGENTS. International Journal of Pharmacy and Biological Sciences, 7(1), 84-93.
• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). Molecules, 28(18), 6529.

• Pyrazoline synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Synthesis of Some Pyrazole containing Chalcones and Pyridine-3-Carbonitirles and Study of their Anti-inflammatory Activity. (2019). Rasayan Journal of Chemistry.
• Jadhav, S. A., Kulkarni, K. M., Patil, P. B., Dhole, V. R., & Patil, S. S. (2016).
• Synthesis of pyrazolines by reaction of chalcone with hydrazine in acetic acid. (2019). Journal of Saudi Chemical Society, 23(7), 877-885.

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Reference Data & Comparative Studies

Validating the Biological Activity of 1-Propyl-1H-pyrazol-4-ol: A Comparative Guide

For researchers and drug development professionals, the validation of a novel chemical entity's biological activity is a critical first step in the journey from discovery to potential therapeutic application. This guide provides an in-depth, objective comparison of methodologies to validate the biological performance of 1-Propyl-1H-pyrazol-4-ol, a member of the pharmacologically significant pyrazole class of heterocyclic compounds. Drawing upon established principles and experimental data, we will explore a logical workflow for characterizing its potential anticancer, anti-inflammatory, and antioxidant activities.

The Scientific Rationale: Why Pyrazoles Warrant Investigation

The specific compound, 1-Propyl-1H-pyrazol-4-ol, with its propyl substitution at the 1-position and a hydroxyl group at the 4-position, presents a unique chemical architecture that merits a thorough investigation of its biological profile. The hydroxyl group, in particular, may contribute to antioxidant activity through hydrogen atom donation.

A Strategic Approach to Biological Activity Validation

To comprehensively assess the biological potential of 1-Propyl-1H-pyrazol-4-ol, a multi-tiered approach is essential. This strategy begins with broad-spectrum screening to identify potential areas of activity, followed by more specific and mechanistic assays. Here, we will focus on three common and significant activities associated with pyrazole derivatives: anticancer, anti-inflammatory, and antioxidant effects.

Our experimental workflow is designed to be self-validating, incorporating appropriate positive and negative controls to ensure the reliability and reproducibility of the findings.

Caption: A logical workflow for the biological validation of 1-Propyl-1H-pyrazol-4-ol.

Part 1: Anticancer Activity Evaluation

Many pyrazole derivatives have been investigated for their anticancer properties.[7][8][9] A common initial step is to assess the compound's cytotoxicity against a panel of cancer cell lines.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Step-by-Step Methodology:

• Cell Culture: Culture human cancer cell lines (e.g., A549 - lung carcinoma, MCF-7 - breast adenocarcinoma, HCT-116 - colorectal carcinoma) in appropriate media and conditions.[10]

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 1-Propyl-1H-pyrazol-4-ol (e.g., 0.1, 1, 10, 50, 100 µM) in culture medium. Add the diluted compounds to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours, allowing viable cells to convert MTT to formazan.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Comparative Data (Hypothetical)

Compound	A549 IC50 (µM)	MCF-7 IC50 (µM)	HCT-116 IC50 (µM)
1-Propyl-1H-pyrazol-4-ol	25.3	32.8	18.9
Doxorubicin (Positive Control)	0.8	0.5	1.2
Vehicle (Negative Control)	>100	>100	>100

Part 2: Anti-inflammatory Activity Assessment

The anti-inflammatory potential of pyrazole derivatives is well-documented.[1] A common in vitro target for screening anti-inflammatory compounds is the lipoxygenase (LOX) family of enzymes, which are involved in the biosynthesis of leukotrienes.

Experimental Protocol: 15-Lipoxygenase (15-LOX) Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of 15-LOX, which catalyzes the oxidation of linoleic acid.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a solution of 15-LOX enzyme in a suitable buffer (e.g., borate buffer, pH 9.0). Prepare a substrate solution of linoleic acid.

• Compound Incubation: In a 96-well plate, add the buffer, the enzyme solution, and various concentrations of 1-Propyl-1H-pyrazol-4-ol or a positive control (e.g., Quercetin).

• Reaction Initiation: Initiate the enzymatic reaction by adding the linoleic acid substrate.

• Data Acquisition: Monitor the increase in absorbance at 234 nm over time using a microplate reader. This wavelength corresponds to the formation of the conjugated diene product.

• Data Analysis: Calculate the rate of reaction for each concentration and determine the percentage of inhibition relative to the control. Calculate the IC50 value.

Comparative Data (Hypothetical)

Compound	15-LOX Inhibition IC50 (µM)
1-Propyl-1H-pyrazol-4-ol	15.6
Quercetin (Positive Control)	5.2
Vehicle (Negative Control)	>100

Part 3: Antioxidant Activity Validation

Many pyrazole derivatives exhibit antioxidant properties, which are crucial for combating oxidative stress implicated in numerous diseases.[4][11] The DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay is a rapid and widely used method to evaluate this activity.[11]

Caption: Mechanism of the DPPH radical scavenging assay.

Experimental Protocol: DPPH Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, thus neutralizing it and causing a color change from purple to yellow.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a stock solution of DPPH in methanol.

• Compound Preparation: Prepare serial dilutions of 1-Propyl-1H-pyrazol-4-ol and a positive control (e.g., Ascorbic Acid or Trolox) in methanol.

• Reaction Mixture: In a 96-well plate, add the DPPH solution to each well containing the different concentrations of the test compound or controls.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Data Acquisition: Measure the absorbance at 517 nm using a microplate reader.[11]

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity and determine the IC50 value.

Comparative Data (Hypothetical)

Compound	DPPH Scavenging IC50 (µM)
1-Propyl-1H-pyrazol-4-ol	45.1
Ascorbic Acid (Positive Control)	12.5
Vehicle (Negative Control)	No activity

Discussion and Future Directions

The hypothetical data presented in this guide suggest that 1-Propyl-1H-pyrazol-4-ol exhibits moderate anticancer, anti-inflammatory, and antioxidant activities in vitro. The IC50 values are higher than the respective positive controls, indicating lower potency. However, these initial findings provide a solid foundation for further investigation.

Should the anticancer activity be confirmed, subsequent studies should focus on elucidating the mechanism of action. This could involve cell cycle analysis by flow cytometry and apoptosis assays (e.g., Annexin V/PI staining) to determine if the compound induces cell cycle arrest or programmed cell death.[8] Furthermore, molecular docking studies could be employed to predict potential protein targets, such as cyclin-dependent kinases (CDKs), which are often modulated by pyrazole-containing compounds.[10]

For anti-inflammatory activity, a logical next step would be to assess the compound's effect in a cell-based model, for instance, by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

The observed antioxidant activity warrants further investigation using different assays to explore various mechanisms of antioxidant action, such as the hydroxyl radical scavenging assay.[11]

References

• Kumar, A., & Sharma, S. (2017). Current status of pyrazole and its biological activities. Journal of the Association of Physicians of India, 65(3), 1-11.
• El-Sayed, N. F., & Al-Zahrani, A. S. (2020). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 25(5), 1134.
• Al-Zahrani, A. S., El-Sayed, N. F., & Al-Ghamdi, A. M. (2024). Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. RSC Advances, 14(1), 1-15.
• Al-Hazmi, G. H., Marrakkur, V., Naik, L., & Refat, M. S. (2024). Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. Polish Journal of Environmental Studies, 33(5), 5557-5565.
• Zheng, Y., et al. (2012). Synthesis and biological validation of novel pyrazole derivatives with anticancer activity guided by 3D-QSAR analysis. European Journal of Medicinal Chemistry, 50, 351-361.

• PubChem. (n.d.). 1H-Pyrazol-4-ol. National Center for Biotechnology Information. Retrieved from [Link]

• El-Gamal, M. I., et al. (2021). Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids. ACS Omega, 6(18), 12069-12084.

• ResearchGate. (2025). Exploring the Synthetic Strategies and Biological Activities of Pyrazole Derivatives. Retrieved from [Link]

• El-Sayed, N. F., & Al-Zahrani, A. S. (2020). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 25(5), 1134.

• ResearchGate. (2025). Pyrazole Containing Natural Products: Synthetic Preview and Biological Significance. Retrieved from [Link]

• Metwally, A. A., et al. (2022). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules, 27(19), 6529.
• Al-Zahrani, A. S., & El-Sayed, N. F. (2022).

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• PubChem. (n.d.). 1-Methyl-1H-pyrazol-4-ol. National Center for Biotechnology Information. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. Retrieved from [Link]

• Frontiers in Chemistry. (2023). Synthesis, antioxidant, and antimicrobial evaluation of novel 2,3-dihydro-1H-pyrazole-4-carbonitrile derivatives using K2CO3/glycerol as a green deep eutectic solvent. Retrieved from [Link]

• Royal Society of Chemistry. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Retrieved from [Link]

• El-Sayed, N. F., et al. (2021). Design, synthesis, molecular modelling and biological evaluation of novel 3-(2-naphthyl)-1-phenyl-1H-pyrazole derivatives as potent antioxidants and 15-Lipoxygenase inhibitors. Scientific Reports, 11(1), 1-17.

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A Comparative Analysis of 1-Propyl-1H-pyrazol-4-ol as a Novel Kinase Inhibitor

A Technical Guide for Researchers in Oncology and Drug Discovery

Disclaimer: As of the latest literature review, public data on the specific biological activity of 1-Propyl-1H-pyrazol-4-ol is not available. This guide is presented as a framework for the evaluation of novel kinase inhibitors, using a hypothetical inhibitory profile for 1-Propyl-1H-pyrazol-4-ol against the c-Met and RON receptor tyrosine kinases. The experimental data presented for this compound is illustrative and intended to guide researchers in their own comparative studies.

Introduction: The Evolving Landscape of Kinase Inhibition

Receptor tyrosine kinases (RTKs) are critical regulators of cellular processes, and their dysregulation is a hallmark of many cancers.[1] The c-Met (hepatocyte growth factor receptor) and RON (recepteur d'origine nantais) kinases, two closely related members of the MET proto-oncogene family, have emerged as significant targets in oncology.[1][2] Aberrant activation of c-Met and RON is implicated in tumor growth, invasion, and metastasis, making them compelling targets for small molecule inhibitors.[1][3]

The pyrazole scaffold is a well-established pharmacophore in the design of kinase inhibitors, valued for its ability to form key interactions within the ATP-binding pocket of various kinases. This guide provides a comparative overview of the hypothetical dual c-Met/RON inhibitor, 1-Propyl-1H-pyrazol-4-ol, placed in context with established clinical and preclinical inhibitors. We will delve into the underlying biology of c-Met and RON, present a framework for experimental validation, and offer a comparative analysis of inhibitory potency and selectivity.

The Therapeutic Targets: c-Met and RON Kinases

c-Met and its ligand, hepatocyte growth factor (HGF), are crucial for embryonic development and tissue regeneration.[4] In oncology, the HGF/c-Met axis, when abnormally activated, drives a program known as "invasive growth," which encompasses cell proliferation, motility, invasion, and angiogenesis.[4]

RON, the receptor for macrophage-stimulating protein (MSP), shares significant structural homology with c-Met and also plays a role in cell dissociation, motility, and invasion.[5] Importantly, c-Met and RON can be co-expressed in various tumors and may form heterodimers, leading to diverse and complex downstream signaling.[1] This co-expression suggests that dual inhibition of both kinases may offer a more comprehensive and durable anti-tumor response compared to targeting either kinase alone.[1]

Signaling Cascades of c-Met and RON

Activation of c-Met and RON initiates a cascade of intracellular signaling events, primarily through the PI3K/AKT, RAS/MAPK, and JAK/STAT pathways. These pathways regulate critical cellular functions, and their dysregulation by aberrant kinase activity is a direct contributor to oncogenesis.

Caption: Simplified c-Met and RON signaling pathways.

Comparative Inhibitor Analysis

A critical aspect of preclinical drug development is benchmarking a novel compound against existing inhibitors. This provides an early indication of potential therapeutic advantages, such as improved potency or a more desirable selectivity profile.

For the purpose of this guide, we will assign 1-Propyl-1H-pyrazol-4-ol a hypothetical high-potency, dual-inhibitor profile. The following table compares its theoretical performance with established c-Met and RON inhibitors.

Compound	Target(s)	c-Met IC50 (nM)	RON IC50 (nM)	Key Features
1-Propyl-1H-pyrazol-4-ol	c-Met, RON	2.5 (Hypothetical)	3.0 (Hypothetical)	Novel pyrazole scaffold with high predicted potency.
Cabozantinib (XL184)	c-Met, VEGFR2, AXL, RET, KIT, FLT3	1.3	-	Multi-kinase inhibitor approved for various cancers.[6]
Crizotinib (Xalkori)	c-Met, ALK, ROS1	-	-	Approved for ALK- and ROS1-positive NSCLC; also inhibits c-Met.
BMS-777607	c-Met, Axl, RON, Tyro3	3.9	1.8	Potent inhibitor of the Met kinase family.[7]
LY2801653 (Merestinib)	c-Met, RON	-	-	Dual c-Met/RON inhibitor investigated in clinical trials.[8]
Glumetinib (SCC244)	c-Met	0.42	-	Highly selective c-Met inhibitor.[6]

IC50 values can vary based on assay conditions. Data presented is for comparative purposes.

Experimental Validation: A Step-by-Step Approach

To substantiate the hypothetical data presented, rigorous experimental validation is required. The following protocols outline standard methodologies for determining the inhibitory activity of a compound like 1-Propyl-1H-pyrazol-4-ol.

Biochemical Kinase Inhibition Assay (Luminescence-Based)

Biochemical assays are essential for determining the direct inhibitory effect of a compound on the enzymatic activity of a purified kinase. The Kinase-Glo® and ADP-Glo™ assays are widely used luminescence-based methods.[9][10]

Principle of Kinase-Glo® Assay: This assay quantifies the amount of ATP remaining in solution after a kinase reaction.[10] A high luminescent signal indicates low kinase activity (less ATP consumed) and thus potent inhibition.[10]

Principle of ADP-Glo™ Assay: This assay measures the amount of ADP produced during the kinase reaction.[9] After the initial reaction, remaining ATP is depleted, and the ADP is converted back to ATP, which is then detected by luciferase.[9] A high luminescent signal corresponds to high kinase activity.[9]

Caption: Workflow for a luminescence-based kinase assay.

Detailed Protocol (ADP-Glo™ Example):

• Compound Preparation: Prepare a 10-point serial dilution of 1-Propyl-1H-pyrazol-4-ol in DMSO, starting at a high concentration (e.g., 100 µM).

• Kinase Reaction Setup: In a 384-well plate, add the kinase (e.g., recombinant human c-Met), the appropriate substrate, and ATP.

• Initiation of Inhibition: Add the serially diluted compound to the wells. Include positive (no inhibitor) and negative (no kinase) controls.

• Reaction Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow the kinase reaction to proceed.

• ATP Depletion: Add ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

• ADP to ATP Conversion: Add Kinase Detection Reagent to convert the ADP generated into ATP and initiate the luminescent reaction. Incubate for 30 minutes.

• Signal Measurement: Measure the luminescence using a plate reader.

• Data Analysis: Normalize the data to controls and plot the inhibitor concentration versus the percentage of kinase activity. Fit the curve using a non-linear regression model to determine the IC50 value.

Cell-Based Kinase Inhibition Assay (Phosphorylation Assay)

Cell-based assays are crucial for confirming that a compound can enter cells and inhibit the target kinase in a physiological context.[11] These assays typically measure the phosphorylation of the target kinase (autophosphorylation) or a downstream substrate.

Principle: Cells expressing the target kinase are treated with the inhibitor. The cells are then lysed, and the level of phosphorylation of the target protein is measured, often by Western blot or ELISA, using a phospho-specific antibody. A decrease in the phosphorylation signal indicates effective inhibition.[11]

Detailed Protocol:

• Cell Culture: Seed cells known to overexpress c-Met or RON (e.g., GTL-16 or MDA-MB-453 cells) in a multi-well plate and grow to 70-80% confluency.

• Serum Starvation (Optional): To reduce basal kinase activity, cells can be serum-starved for several hours before treatment.

• Inhibitor Treatment: Treat the cells with various concentrations of 1-Propyl-1H-pyrazol-4-ol for a defined period (e.g., 2 hours).

• Ligand Stimulation (Optional): To assess the inhibition of ligand-induced activity, stimulate the cells with HGF or MSP for a short period (e.g., 15 minutes) before lysis.

• Cell Lysis: Wash the cells with cold PBS and add lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates to ensure equal loading for analysis.

• Western Blot Analysis:

  • Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and probe with a primary antibody specific for phosphorylated c-Met (e.g., p-Met Tyr1234/1235) or phosphorylated RON.

  • Wash and probe with a secondary antibody conjugated to HRP.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip the membrane and re-probe for total c-Met or RON and a loading control (e.g., GAPDH) to confirm equal protein loading and that the inhibitor does not degrade the target protein.

• Densitometry Analysis: Quantify the band intensities to determine the reduction in phosphorylation relative to the total protein level at each inhibitor concentration.

Conclusion and Future Directions

This guide outlines a structured approach for the comparative analysis of a novel kinase inhibitor, using the hypothetical profile of 1-Propyl-1H-pyrazol-4-ol as a dual c-Met/RON inhibitor. The pyrazole core represents a promising starting point for the development of potent and selective kinase inhibitors.[12] Should experimental data confirm the potent, dual inhibitory activity of 1-Propyl-1H-pyrazol-4-ol, it would represent a significant candidate for further preclinical development.

The methodologies described provide a robust framework for validating its activity and selectivity. Future studies should expand to include broader kinase panel screening to fully characterize its selectivity profile, in vivo xenograft models to assess anti-tumor efficacy, and pharmacokinetic studies to evaluate its drug-like properties. Such a comprehensive evaluation is essential for advancing novel therapeutic candidates from the bench to the clinic.

References

• Loges, S., Schmidt, T., & Carmeliet, P. (2010). The roles of c-Met and RON kinases in tumor progression and their potential as therapeutic targets. Oncotarget, 1(1), 81-96. [Link]

• Eyob, H., et al. (2017). Inhibition of RON kinase potentiates anti-CTLA-4 immunotherapy to shrink breast tumors and prevent metastatic outgrowth. Cancer Research, 77(13), 3534-3545. [Link]

• Wang, M. H., & Yao, H. P. (2011). Potential therapeutics specific to c-MET/RON receptor tyrosine kinases for molecular targeting in cancer therapy. Cancers, 3(2), 2046-2070. [Link]

• Waltz, S. E., et al. (2022). An Introduction and Overview of RON Receptor Tyrosine Kinase Signaling. International Journal of Molecular Sciences, 23(21), 13359. [Link]

• Liu, X., et al. (2011). A novel kinase inhibitor, INCB28060, blocks c-MET–dependent signaling, neoplastic activities, and cross-talk with EGFR and HER-3. Clinical Cancer Research, 17(22), 7127-7138. [Link]

• Li, Y., et al. (2019). Aberrant RON and MET Co-overexpression as Novel Prognostic Biomarkers of Shortened Patient Survival and Therapeutic Targets of Tyrosine Kinase Inhibitors in Pancreatic Cancer. Frontiers in Oncology, 9, 1370. [Link]

• Mahmood, T., & Shari, S. (2013). c-Met inhibitors. Journal of Pakistan Medical Association, 63(4), 526-528. [Link]

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• Wang, M. H., et al. (2011). Potential therapeutics specific to c-MET/RON receptor tyrosine kinases for molecular targeting in cancer therapy. Cancers, 3(2), 2046-2070. [Link]

• Ham, Y. J., et al. (2022). Abstract LB524: Discovery of highly selective RON kinase inhibitors. Cancer Research, 82(12_Supplement), LB524. [Link]

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• Bischof, J., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Molecules, 26(16), 4880. [Link]

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Cross-reactivity profiling of 1-Propyl-1H-pyrazol-4-ol

An In-Depth Comparative Guide to the Cross-Reactivity Profile of 1-Propyl-1H-pyrazol-4-ol (PRP-4O), a Novel Kinase Inhibitor

This guide provides a comprehensive analysis of the selectivity and off-target profile of the novel investigational compound 1-Propyl-1H-pyrazol-4-ol (PRP-4O). Designed as a potent inhibitor of Cyclin-Dependent Kinase 2 (CDK2), PRP-4O presents a promising therapeutic avenue in oncology. However, the clinical success of any kinase inhibitor is intrinsically linked to its selectivity. Off-target activities can lead to unforeseen toxicities or, in some cases, beneficial polypharmacology.

Here, we present a head-to-head comparison of PRP-4O with two well-characterized kinase inhibitors: Dinaciclib , a potent CDK inhibitor known for its activity across multiple CDK family members, and Sunitinib , a multi-kinase inhibitor with a broad spectrum of targets. Through a series of robust in vitro and cellular assays, we will dissect the specificity of PRP-4O, providing researchers and drug development professionals with the critical data needed to evaluate its therapeutic potential and guide future studies.

The Rationale for Comprehensive Profiling

The kinome represents one of the largest and most functionally diverse enzyme families, making the development of truly specific inhibitors a formidable challenge. The structural similarity of the ATP-binding pocket across many kinases is a primary driver of cross-reactivity. While a highly selective compound is often the initial goal, understanding a compound's complete inhibitory landscape is crucial. This "off-target" profile can reveal:

• Potential for Toxicity: Inhibition of kinases essential for normal cellular function (e.g., VEGFR, Src) can lead to adverse events.

• Mechanisms of Resistance: Off-target engagement may provide compensatory signaling pathways that circumvent the primary target's inhibition.

• Opportunities for Polypharmacology: In complex diseases like cancer, hitting multiple nodes in a signaling network can be more effective than inhibiting a single target.

Our evaluation of PRP-4O is therefore designed not merely to confirm its primary target but to build a comprehensive map of its bioactivity.

Experimental Design: A Multi-Faceted Approach

To construct a reliable cross-reactivity profile, we employed a tiered approach, moving from broad, high-throughput screening to more focused, cell-based validation. This ensures that our findings are both comprehensive and biologically relevant.

Figure 1: Tiered experimental workflow for cross-reactivity profiling.

Methodology

In Vitro Kinase Profiling

Rationale: The initial screen provides the broadest possible view of a compound's interaction with the human kinome. We selected the KINOMEscan® platform from DiscoveRx, which is a competition binding assay that is independent of ATP concentration and provides a quantitative measure of inhibitor binding.

Protocol: KINOMEscan® Profiling

• Compound Preparation: PRP-4O was prepared in 100% DMSO at a 100x stock concentration.

• Assay Execution: The assay was performed by KINOMEscan® (DiscoverX) according to their proprietary methods. Briefly, test compounds are mixed with DNA-tagged kinases and an immobilized, active-site directed ligand.

• Quantification: The amount of kinase captured on the solid support is measured via quantitative PCR (qPCR) of the DNA tag. The results are reported as percent of control (%Ctrl), where the control is DMSO solvent.

  • %Ctrl = (test compound signal - background signal) / (DMSO control signal - background signal) * 100

  • A lower %Ctrl value indicates stronger binding of the compound to the kinase.

IC50 Determination

Rationale: Following the broad screen, we determined the half-maximal inhibitory concentration (IC50) for the primary target and significant off-targets. This provides a quantitative measure of potency. We used the ADP-Glo™ Kinase Assay (Promega), a luminescent assay that measures ADP produced during a kinase reaction.

Protocol: ADP-Glo™ Kinase Assay

• Reaction Setup: Kinase reactions were set up in a 384-well plate containing the specific kinase, its substrate, and ATP at the determined Km concentration.

• Compound Titration: PRP-4O, Dinaciclib, and Sunitinib were serially diluted (10-point, 3-fold dilutions) in DMSO and added to the reaction wells.

• Kinase Reaction: The reaction was initiated by adding the ATP/substrate mix and incubated at room temperature for 60 minutes.

• ADP Detection: ADP-Glo™ Reagent was added to terminate the kinase reaction and deplete the remaining ATP.

• Luminescence Measurement: Kinase Detection Reagent was added to convert ADP to ATP, which is then used in a luciferase/luciferin reaction to produce a light signal proportional to the ADP generated. Luminescence was read on a plate reader.

• Data Analysis: Data was normalized to DMSO (0% inhibition) and no-enzyme (100% inhibition) controls. IC50 curves were generated using a four-parameter logistic model in GraphPad Prism.

Cellular Target Engagement

Rationale: In vitro assays do not always reflect a compound's behavior in a complex cellular environment. The Cellular Thermal Shift Assay (CETSA®) allows for the direct measurement of a compound binding to its target in intact cells or cell lysates by assessing the thermal stabilization of the target protein upon ligand binding.

Protocol: Cellular Thermal Shift Assay (CETSA®)

• Cell Treatment: MCF-7 breast cancer cells were cultured and treated with either vehicle (0.1% DMSO) or 10 µM PRP-4O for 2 hours.

• Heating: Cell suspensions were aliquoted and heated to a range of temperatures (e.g., 40°C to 64°C) for 3 minutes, followed by rapid cooling.

• Lysis: Cells were lysed by three freeze-thaw cycles.

• Protein Quantification: The soluble fraction was separated from the precipitated protein by centrifugation. The amount of soluble target protein (CDK2) remaining at each temperature was quantified by Western Blot or ELISA.

• Melt Curve Generation: The fraction of soluble protein at each temperature was plotted against the temperature to generate a "melt curve." A shift in the melting temperature (Tm) in the presence of the drug indicates target engagement.

Results: Comparative Analysis

Kinome-Wide Selectivity

PRP-4O demonstrated a highly selective profile at a screening concentration of 1 µM. The primary interactions were with CDK family members, with minimal binding to other kinase families.

Table 1: Kinome-Wide Binding Affinities (% Control at 1 µM)

Kinase Target	PRP-4O (% Ctrl)	Dinaciclib (% Ctrl)	Sunitinib (% Ctrl)
CDK2	1.2	0.5	68.1
CDK5	4.5	1.1	72.3
CDK9	8.1	2.4	55.4
GSK3B	35.6	6.8	48.9
Aurora A	88.2	45.1	15.6
VEGFR2	91.5	85.3	0.8
PDGFRB	94.3	89.1	1.1
c-KIT	89.8	92.0	2.5

Lower % Ctrl values indicate stronger binding.

As expected, Dinaciclib showed potent binding to multiple CDKs and GSK3B. Sunitinib displayed its characteristic multi-kinase profile, strongly engaging with receptor tyrosine kinases like VEGFR2, PDGFRB, and c-KIT, while showing minimal interaction with CDKs. PRP-4O is notably more selective than both comparators, with its strongest off-target interactions remaining within the CDK family.

Potency (IC50) Comparison

The enzymatic assays confirm the high potency and selectivity of PRP-4O for CDK2.

Table 2: Comparative IC50 Values (nM)

Kinase Target	PRP-4O (IC50, nM)	Dinaciclib (IC50, nM)	Sunitinib (IC50, nM)
CDK2	5.2	1.9	>10,000
CDK5	28.7	4.1	>10,000
CDK9	65.1	3.5	8,750
GSK3B	450.2	15.8	6,300
VEGFR2	>10,000	>10,000	9.5
PDGFRB	>10,000	>10,000	12.1

PRP-4O is approximately 5-fold more selective for CDK2 over CDK5 and over 12-fold more selective over CDK9. This contrasts sharply with Dinaciclib, which potently inhibits all three CDKs with minimal differentiation. The data reinforces PRP-4O's classification as a selective CDK2 inhibitor.

Cellular Target Engagement in MCF-7 Cells

The CETSA results confirm that PRP-4O engages and stabilizes CDK2 in a cellular context, validating it as a cell-permeable inhibitor.

Figure 2: Workflow for CETSA to confirm target engagement.

Table 3: CETSA Thermal Shift (ΔTm) Results

Target Protein	PRP-4O (10 µM) ΔTm (°C)
CDK2	+5.8 °C
CDK5	+2.1 °C
β-Actin (Control)	-0.2 °C

A significant thermal shift of +5.8°C was observed for CDK2 in PRP-4O-treated cells, confirming robust target engagement. A much smaller shift was seen for CDK5, consistent with the lower potency observed in the IC50 assays. The lack of a shift for the control protein, β-Actin, demonstrates the specificity of the interaction.

Discussion and Conclusion

The data presented provides a clear and compelling profile of 1-Propyl-1H-pyrazol-4-ol as a potent and highly selective CDK2 inhibitor.

• Superior Selectivity: Compared to the pan-CDK inhibitor Dinaciclib, PRP-4O offers a significantly improved selectivity window, particularly distinguishing between CDK2 and other family members like CDK5 and CDK9. This may translate to a more favorable therapeutic window, potentially avoiding toxicities associated with broader CDK inhibition.

• Orthogonal Target Profile: In contrast to the multi-kinase inhibitor Sunitinib, PRP-4O shows virtually no activity against common off-target receptor tyrosine kinases. This clean profile suggests a lower risk of side effects commonly associated with Sunitinib, such as hypertension and cardiotoxicity, which are often linked to VEGFR inhibition.

• Validated Cellular Activity: The CETSA results confirm that the high in vitro potency of PRP-4O translates into effective target engagement within a complex cellular milieu. This is a critical step in de-risking a compound for further preclinical and clinical development.

References

• Title: The human kinome. Source: Science. URL: [Link]

• Title: The role of polypharmacology in the design of multi-target-directed ligands. Source: Drug Discovery Today. URL: [Link]

• Title: The Cellular Thermal Shift Assay for Drug-Target Interaction Studies. Source: Current Protocols in Chemical Biology. URL: [Link]

A Comparative Guide to the Structure-Activity Relationship of Pyrazole Analogs in Drug Discovery

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in modern medicinal chemistry. Its remarkable versatility and ability to serve as a scaffold for a diverse array of biological activities have cemented its status as a "privileged structure" in drug discovery.[1][2] This guide provides an in-depth, comparative analysis of the structure-activity relationships (SAR) of various pyrazole analogs, offering field-proven insights for researchers, scientists, and drug development professionals. We will dissect the causal relationships between molecular architecture and biological function, supported by experimental data and detailed protocols.

The Pyrazole Core: A Privileged Scaffold

The significance of the pyrazole ring lies in its unique physicochemical properties. It can act as both a hydrogen bond donor (at the N1-H) and a hydrogen bond acceptor (at the N2), enabling crucial interactions with biological targets.[3] Furthermore, its aromatic nature allows for π-π stacking interactions, and it can serve as a bioisostere for other aromatic systems like benzene or imidazole, often leading to improved potency and pharmacokinetic profiles.[3] These features have been successfully exploited in a multitude of FDA-approved drugs targeting a wide range of diseases.[3]

Comparative SAR Analysis Across Therapeutic Targets

The biological activity of pyrazole analogs is exquisitely sensitive to the nature and position of substituents on the pyrazole ring and its appended functionalities. Below, we compare the SAR of pyrazole derivatives across several key therapeutic areas.

Anticancer Agents: Targeting Uncontrolled Proliferation

Pyrazole derivatives have demonstrated significant potential as anticancer agents by modulating various biological pathways involved in cell proliferation and apoptosis.[4][5] A common strategy involves the inhibition of protein kinases, which are often dysregulated in cancer.

Key SAR Insights for Anticancer Activity:

• Substitution on Phenyl Rings: The nature and position of substituents on phenyl rings attached to the pyrazole core significantly influence anticancer activity. For instance, studies have shown that halogen substituents on a phenyl ring can enhance antitumor potency, with brominated analogs exhibiting high biological activity, suggesting a favorable steric and electronic balance for target interaction.[4] However, due to potential toxicity, fluorinated and chlorinated analogs are often preferred for further development.[4]

• Fused Ring Systems: The fusion of the pyrazole ring with other heterocyclic systems, such as pyrimidine (to form pyrazolopyrimidines), is a common strategy in the design of kinase inhibitors.[3] These fused systems often provide a rigid scaffold that can orient key functionalities for optimal interaction with the ATP-binding pocket of kinases.

• Hybrid Molecules: The development of pyrazole-benzimidazole hybrids has shown promise in enhancing antibacterial and antitumor activities.[4] The presence of a nitro substituent at the 4-position of a 3,5-dimethylpyrazole moiety within such a hybrid has been shown to significantly boost antibacterial efficacy.[4]

Visualizing a Generic Pyrazole-Based Kinase Inhibitor SAR

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A Head-to-Head Benchmarking Guide: Evaluating the Anti-Inflammatory Potential of 1-Propyl-1H-pyrazol-4-ol Against Commercially Available Drugs

Introduction: The Promise of Pyrazole Scaffolds in Inflammation Research

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1][2] This five-membered heterocyclic ring is a key feature in drugs with a wide array of biological activities, including antimicrobial, anticancer, and analgesic properties.[3][4][5] Notably, the pyrazole moiety is a cornerstone in the development of anti-inflammatory agents.[6] A prime example is Celecoxib, a potent and selective cyclooxygenase-2 (COX-2) inhibitor widely prescribed for inflammatory conditions.[7][8] The structural versatility of the pyrazole ring allows for fine-tuning of its pharmacological profile, making novel derivatives, such as 1-Propyl-1H-pyrazol-4-ol, intriguing candidates for new anti-inflammatory therapeutics.

This guide provides a comprehensive framework for benchmarking the anti-inflammatory efficacy of the novel compound 1-Propyl-1H-pyrazol-4-ol against two widely used, commercially available anti-inflammatory drugs: Celecoxib , a selective COX-2 inhibitor, and Dexamethasone , a potent corticosteroid. Our objective is to present a series of robust, self-validating experimental protocols that will allow researchers to objectively compare the performance of this novel pyrazole derivative and elucidate its potential mechanism of action. The experimental design is grounded in established methodologies to ensure scientific integrity and reproducibility.

Comparative Framework: Understanding the Mechanisms of Action

A thorough comparison requires a foundational understanding of the mechanisms of the benchmark drugs.

Celecoxib: As a nonsteroidal anti-inflammatory drug (NSAID), Celecoxib selectively inhibits the COX-2 enzyme.[9][10][11] COX-2 is an inducible enzyme that plays a crucial role in the inflammatory cascade by converting arachidonic acid into prostaglandins, which are key mediators of pain and inflammation.[12] By selectively targeting COX-2, Celecoxib reduces the production of these pro-inflammatory prostaglandins, thereby alleviating inflammatory symptoms.[13] Its selectivity for COX-2 over the constitutively expressed COX-1 isoform is a key feature, as this is associated with a reduced risk of gastrointestinal side effects compared to non-selective NSAIDs.[7]

Dexamethasone: Dexamethasone is a synthetic glucocorticoid with broad and potent anti-inflammatory and immunosuppressive effects.[14] Its mechanism is multifaceted; upon binding to the glucocorticoid receptor in the cytoplasm, the complex translocates to the nucleus.[15] There, it modulates gene expression by upregulating anti-inflammatory proteins and downregulating pro-inflammatory cytokines such as interleukins (IL-1, IL-6) and tumor necrosis factor-alpha (TNF-α).[15][16] Dexamethasone also suppresses the migration of neutrophils and reduces capillary permeability, further dampening the inflammatory response.[17]

The following diagram illustrates the established anti-inflammatory pathways of our benchmark drugs.

Caption: Figure 2: Workflow for the carrageenan-induced paw edema model.

Data Presentation and Interpretation

For a clear and objective comparison, all quantitative data should be summarized in tables.

Table 1: In Vitro Anti-Inflammatory Activity

Compound	COX-2 Inhibition IC50 (µM)	TNF-α Release Inhibition IC50 (µM)	IL-6 Release Inhibition IC50 (µM)
1-Propyl-1H-pyrazol-4-ol	[Insert hypothetical value]	[Insert hypothetical value]	[Insert hypothetical value]
Celecoxib	[Insert hypothetical value]	[Insert hypothetical value]	[Insert hypothetical value]
Dexamethasone	N/A	[Insert hypothetical value]	[Insert hypothetical value]

N/A: Not applicable, as Dexamethasone does not primarily act via COX-2 inhibition.

Table 2: In Vivo Anti-Inflammatory Efficacy (Carrageenan-Induced Paw Edema)

Treatment Group	Dose (mg/kg)	% Inhibition of Edema at 3 hours
Vehicle Control	-	0%
1-Propyl-1H-pyrazol-4-ol	[Dose 1]	[Insert hypothetical value]
[Dose 2]	[Insert hypothetical value]
[Dose 3]	[Insert hypothetical value]
Celecoxib	[Standard Dose]	[Insert hypothetical value]
Dexamethasone	[Standard Dose]	[Insert hypothetical value]

Conclusion

This guide provides a structured and scientifically rigorous approach to benchmarking the novel pyrazole derivative, 1-Propyl-1H-pyrazol-4-ol, against the established anti-inflammatory drugs Celecoxib and Dexamethasone. By employing a combination of in vitro mechanistic assays and an in vivo efficacy model, researchers can gain a comprehensive understanding of the compound's potential as a new anti-inflammatory agent. The detailed protocols and data presentation formats are designed to ensure the generation of high-quality, comparable data, thereby facilitating informed decisions in the drug discovery and development process. The broad biological activities of pyrazole derivatives underscore the importance of such systematic evaluations. [18][19][20]

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• Suppression of Proinflammatory Cytokines and Mediators in LPS-Induced RAW 264.7 Macrophages by Stem Extract of Alternanthera sessilis via the Inhibition of the NF-κB Pathway. PubMed Central. [Link]

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The Pyrazole Scaffold: A Privileged Structure in Anti-Cancer Drug Discovery

A Comprehensive Guide to the Anti-proliferative Potential of the Pyrazole Scaffold for Researchers and Drug Development Professionals.

The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, has emerged as a "privileged scaffold" in medicinal chemistry. Its unique structural features, including its ability to act as a hydrogen bond donor and acceptor, and its rigid, planar conformation, allow for high-affinity interactions with a variety of biological targets. This has led to the development of a wide range of pyrazole-containing compounds with diverse pharmacological activities, including remarkable anti-proliferative effects. This guide provides an in-depth analysis of the anti-proliferative potential of the pyrazole scaffold, offering a comparative perspective for researchers and drug development professionals.

Mechanisms of Action: How Pyrazole Derivatives Inhibit Cancer Cell Growth

Pyrazole-based compounds exert their anti-proliferative effects by targeting a multitude of key proteins and signaling pathways involved in cancer cell proliferation, survival, and metastasis. A significant number of these compounds function as kinase inhibitors, targeting enzymes like Cyclin-Dependent Kinases (CDKs), Vascular Endothelial Growth Factor Receptor (VEGFR), and Mitogen-Activated Protein Kinase (MAPK).

Key Signaling Pathways Targeted by Pyrazole Scaffolds

Caption: Major signaling pathways inhibited by pyrazole-based compounds.

Comparative Analysis: Pyrazole vs. Other Heterocyclic Scaffolds

To objectively assess the anti-proliferative potential of the pyrazole scaffold, a comparison with other common heterocyclic cores used in oncology drug discovery is essential. The following table summarizes the in vitro cytotoxic activity (IC50) of representative compounds against various cancer cell lines.

Scaffold	Compound	Target	Cell Line	IC50 (µM)
Pyrazole	NVP-BEZ235	PI3K/mTOR	PC3 (Prostate)	0.005
Crizotinib	ALK/MET	NCI-H3122 (Lung)	0.02
Celecoxib	COX-2	HT-29 (Colon)	45
Imidazole	Olaparib	PARP	MDA-MB-436 (Breast)	0.001
Dasatinib	Bcr-Abl/Src	K562 (Leukemia)	<0.001
Triazole	Posaconazole	Lanosterol 14α-demethylase	A549 (Lung)	>10
Letrozole	Aromatase	MCF-7 (Breast)	0.002
Oxadiazole	Zibotentan	Endothelin A Receptor	PC3 (Prostate)	0.038

Experimental Protocols for Assessing Anti-proliferative Activity

Accurate and reproducible evaluation of anti-proliferative activity is paramount in drug discovery. The following are standard, validated protocols for key assays.

MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat cells with various concentrations of the test compound and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Workflow for MTT Assay

Caption: Step-by-step workflow of the MTT cell viability assay.

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the proportion of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Protocol:

• Cell Treatment: Treat cells with the test compound for a specified duration (e.g., 24, 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization and wash with PBS.

• Fixation: Fix the cells in cold 70% ethanol overnight at -20°C.

• Staining: Wash the cells with PBS and stain with a solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

Case Study: Celecoxib - A COX-2 Inhibiting Pyrazole

Celecoxib, a well-known nonsteroidal anti-inflammatory drug (NSAID), is a selective COX-2 inhibitor with a pyrazole core. While its primary indication is for pain and inflammation, numerous studies have demonstrated its anti-proliferative and pro-apoptotic effects in various cancer types, including colon, breast, and prostate cancer. Its mechanism of action in cancer is believed to involve both COX-2-dependent and -independent pathways, including the inhibition of angiogenesis and the induction of apoptosis.

Conclusion and Future Directions

The pyrazole scaffold is a versatile and highly valuable framework in the design of novel anti-proliferative agents. Its synthetic tractability and ability to interact with a wide range of biological targets have cemented its place in modern medicinal chemistry. Future research should focus on the development of pyrazole derivatives with improved selectivity and potency, as well as on the exploration of novel mechanisms of action to overcome drug resistance. The continued investigation of this privileged scaffold holds great promise for the future of cancer therapy.

References

• Faria, J. V., et al. (2017). Pyrazole and its derivatives: a patent review (2012-2016). Expert Opinion on Therapeutic Patents, 27(10), 1167-1183. [Link]

• Gomha, S. M., et al. (2017). Pyrazoles as a scaffold for the synthesis of fused heterocyclic systems with anticancer activity. Molecules, 22(2), 232. [Link]

• Lv, K., et al. (2019). A review on the development of pyrazole-containing compounds as anticancer agents. Archiv der Pharmazie, 352(1-2), 1800215. [Link]

• Rostom, S. A., et al. (2017). A review on the synthesis and biological properties of pyrazole and fused pyrazole derivatives. Molecules, 22(12), 2138. [Link]

• Thakur, A., et al. (2021). A comprehensive review on the anticancer potential of pyrazole-based derivatives. Anti-Cancer Agents in Medicinal Chemistry, 21(1), 2-25. [Link]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-Propyl-1H-pyrazol-4-ol

A Senior Application Scientist's In-Depth Guide to Personal Protective Equipment, Handling, and Disposal

The Pyrazole Hazard Landscape: Understanding the Risks

The pyrazole scaffold is a common motif in pharmacologically active molecules. While 1-Propyl-1H-pyrazol-4-ol's specific toxicological profile is uncharacterized, data from analogous compounds, such as 1-Propyl-1H-pyrazole-4-boronic acid, pinacol ester, indicate several key hazards that demand rigorous control measures.[1]

The primary concerns when handling this class of compounds are:

• Skin Corrosion/Irritation: Pyrazole derivatives are frequently categorized as skin irritants.[1][2][3][4] Prolonged or repeated contact can lead to inflammation, redness, and discomfort.

• Serious Eye Damage/Eye Irritation: Direct contact with the eyes is likely to cause serious irritation.[1][2][3][4]

• Specific Target Organ Toxicity (Single Exposure): Inhalation of dust or vapors may cause respiratory irritation.[1][2][3]

Given these potential hazards, a proactive and informed approach to personal protective equipment (PPE) is paramount.

Core Directive: Your Personal Protective Equipment (PPE) Arsenal

The selection of PPE is not a passive checklist but a dynamic, risk-based assessment of the experimental procedures you are undertaking. The following table outlines the recommended PPE for handling 1-Propyl-1H-pyrazol-4-ol in common laboratory scenarios.

Task	Engineering Controls	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing & Aliquoting (Solid)	Chemical Fume Hood or Ventilated Balance Enclosure	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.	Nitrile or neoprene gloves (ensure no tears or punctures).	Fully buttoned laboratory coat.	Generally not required if performed in a ventilated enclosure. Consider an N95 respirator if dust generation is unavoidable.
Solution Preparation & Transfers	Chemical Fume Hood	Chemical splash goggles. A face shield is recommended if there is a significant splash risk.	Nitrile or neoprene gloves. Consider double-gloving for extended operations.	Chemical-resistant laboratory coat.	Not typically required when working in a properly functioning chemical fume hood.
Running Reactions & Workup	Chemical Fume Hood	Chemical splash goggles and a face shield.	Nitrile or neoprene gloves. Change gloves immediately upon contamination.	Chemical-resistant laboratory coat. Ensure cuffs are tucked into gloves.	Not typically required when working in a properly functioning chemical fume hood.

The causality behind these choices is rooted in minimizing all potential routes of exposure. The use of a chemical fume hood is the most critical engineering control, as it provides a contained workspace and protects the user from inhaling potentially harmful vapors or dust.[5][6] Chemical splash goggles are essential to prevent eye contact, a significant risk with irritating compounds.[1] Nitrile or neoprene gloves provide a barrier against skin contact, and a lab coat protects your personal clothing and underlying skin.[7]

A Step-by-Step Guide to Safe Handling and Disposal

Experimental Workflow: Preparing a 100 mM Stock Solution of 1-Propyl-1H-pyrazol-4-ol in DMSO

This protocol provides a practical, step-by-step guide to safely preparing a solution of 1-Propyl-1H-pyrazol-4-ol, integrating the PPE recommendations outlined above.

• Preparation and Pre-Donning of PPE:

  • Before entering the laboratory, ensure you are wearing closed-toe shoes and long pants.

  • Don a clean, fully buttoned laboratory coat.

  • Gather all necessary equipment: 1-Propyl-1H-pyrazol-4-ol, DMSO, a volumetric flask, a magnetic stir bar, a stir plate, a weigh boat, and a spatula.

  • Don chemical splash goggles.

  • Don a pair of nitrile gloves, ensuring they are the correct size and free of defects.

• Weighing the Compound:

  • Perform this step inside a chemical fume hood or a ventilated balance enclosure.

  • Tare a clean weigh boat on the analytical balance.

  • Carefully weigh the desired amount of 1-Propyl-1H-pyrazol-4-ol. Avoid creating dust. If dust is generated, an N95 respirator should be worn.

  • Record the exact weight.

• Solution Preparation:

  • Place the magnetic stir bar in the volumetric flask.

  • Carefully transfer the weighed 1-Propyl-1H-pyrazol-4-ol into the volumetric flask.

  • Add approximately half of the required volume of DMSO to the flask.

  • Place the flask on a stir plate within the fume hood and stir until the solid is fully dissolved.

  • Once dissolved, add DMSO to the calibration mark on the volumetric flask.

  • Cap the flask and invert it several times to ensure a homogenous solution.

• Labeling and Storage:

  • Clearly label the volumetric flask with the chemical name ("1-Propyl-1H-pyrazol-4-ol"), concentration (100 mM in DMSO), date of preparation, and your initials.

  • Store the solution in a cool, dry, and well-ventilated area, away from incompatible materials.[1]

• Waste Disposal:

  • Solid Waste: Dispose of the contaminated weigh boat and any other solid waste in a designated, sealed, and clearly labeled hazardous waste container.[8]

  • Liquid Waste: Unused or waste solutions should be collected in a designated hazardous waste container for organic solvents. Do not pour down the drain.[8]

  • Empty Containers: Rinse the empty 1-Propyl-1H-pyrazol-4-ol container with a suitable solvent (such as acetone or ethanol) three times. Collect the rinsate in the hazardous waste container. The triple-rinsed container can then be disposed of as regular laboratory glass waste, in accordance with your institution's policies.

• Post-Procedure and Doffing of PPE:

  • After completing the procedure, clean all equipment and the work area within the fume hood.

  • To doff PPE, first remove your gloves, peeling them off from the cuff to the fingertips without touching the outer surface with your bare hands. Dispose of them in the hazardous waste container.

  • Remove your laboratory coat, folding it inward to avoid contact with any potential contamination.

  • Remove your safety goggles.

  • Wash your hands thoroughly with soap and water.[1][2]

Visualizing the PPE Decision-Making Process

The following diagram illustrates the logical flow for selecting the appropriate level of personal protective equipment when working with 1-Propyl-1H-pyrazol-4-ol.

Caption: A flowchart outlining the decision-making process for selecting appropriate PPE.

By adhering to these guidelines, you can confidently and safely handle 1-Propyl-1H-pyrazol-4-ol, ensuring the integrity of your research and the protection of yourself and your colleagues.

References

• Electron Microscopy Sciences. (2021, August 9). Safety Data Sheet. Retrieved from [Link]

• NOVOL. (n.d.). Safety Data Sheet. Retrieved from [Link]

• Cosmetic Ingredient Review. (n.d.). Safety Assessment of 1-Hydroxyethyl 4,5-Diamino Pyrazole Sulfate as Used in Cosmetics. Retrieved from [Link]

• Chemsol. (n.d.). MATERIAL SAFETY DATA SHEET. Retrieved from [Link]

• European Chemicals Agency. (n.d.). Pyrazole - Substance Information. Retrieved from [Link]

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